1194961-19-7 (Free base)

Core Science & Biosynthesis

PRT-060318: A Selective Spleen Tyrosine Kinase (Syk) Inhibitor for Thrombo-Inflammatory Modulation

Topic: PRT-060318: Chemical Structure, Properties, and Therapeutic Mechanism Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1][2][3]

Executive Summary

PRT-060318 (also known as PRT318 or P142-76) is a highly potent, orally bioavailable, small-molecule inhibitor of Spleen Tyrosine Kinase (Syk). Unlike broad-spectrum kinase inhibitors, PRT-060318 exhibits remarkable selectivity, targeting the ATP-binding pocket of Syk with an IC

of 4 nM while sparing critical T-cell and non-hematopoietic kinases. This guide details its chemical architecture, mechanistic pharmacology, and validated experimental protocols for its application in Heparin-Induced Thrombocytopenia (HIT) and B-cell malignancies.

Chemical Structure & Physicochemical Properties[4][5][6]

Molecular Identity

PRT-060318 belongs to the 4-anilino-2-(2-aminoethylamino)pyrimidine-5-carboxamide class.[1] Its structural rigidity is enhanced by a cyclohexane ring, which restricts conformational entropy and improves binding affinity to the Syk hinge region.

Property	Data
IUPAC Name	2-(((1R,2S)-2-aminocyclohexyl)amino)-4-(m-tolylamino)pyrimidine-5-carboxamide
CAS Number	1194961-19-7
Molecular Formula	C H N O
Molecular Weight	340.42 g/mol
Solubility	Soluble in DMSO (>10 mg/mL); Low aqueous solubility (requires formulation for in vivo use)
Appearance	Crystalline solid
Purity Standard	>98% (HPLC)

Structural Logic

• Pyrimidine Core: Serves as the scaffold orienting the hydrogen bond donor/acceptor motifs.

• 5-Carboxamide Group: Forms critical hydrogen bonds with the hinge region of the kinase ATP pocket.

• m-Tolylamino Moiety: Occupies the hydrophobic pocket, providing selectivity over other tyrosine kinases.

• (1R,2S)-Diaminocyclohexane: The chiral amine confers stereochemical selectivity, enhancing fit within the solvent-exposed region of the active site.

Mechanism of Action (MOA)

Target Specificity

PRT-060318 functions as a type I ATP-competitive inhibitor . It reversibly binds to the active conformation of the Syk kinase domain.

• Primary Target: Spleen Tyrosine Kinase (Syk).[2]

• Selectivity Profile: In a panel of 270 kinases, PRT-060318 (50 nM) inhibited Syk activity by 92%, whereas other kinases (including Src family kinases) retained >70% activity. This selectivity is crucial for minimizing off-target T-cell suppression.

Signaling Pathway Blockade

Syk acts as a central hub in immunoreceptor signaling. PRT-060318 interrupts this cascade at the proximal level:

• Fc Receptor Signaling (Platelets/Monocytes): Blocks Fc

  RIIA-mediated activation by immune complexes (e.g., HIT antibodies), preventing platelet aggregation and thrombosis.[1]

• B-Cell Receptor (BCR) Signaling: Inhibits downstream phosphorylation of BLNK and PLC

  2, inducing apoptosis in malignant B-cells (CLL).

Figure 1: Mechanism of Action. PRT-060318 competitively inhibits ATP binding to Syk, halting the signal transduction from ITAM-coupled receptors to downstream effectors.

Experimental Protocols

Chemical Synthesis Route

Note: This protocol is derived from the general synthesis of 2,4-diaminopyrimidine-5-carboxamides (Ref 1, 3).

Reagents: 2,4-dichloropyrimidine-5-carboxamide, m-toluidine, (1R,2S)-1,2-cyclohexanediamine, THF, DIPEA.

• Step A (C4 Substitution):

  • Dissolve 2,4-dichloropyrimidine-5-carboxamide (1.0 eq) in THF at 0°C.

  • Add m-toluidine (1.0 eq) and DIPEA (1.2 eq) dropwise.

  • Stir at room temperature for 4 hours. The C4 chloride is more reactive and is displaced first.

  • Isolate intermediate: 2-chloro-4-(m-tolylamino)pyrimidine-5-carboxamide.

• Step B (C2 Substitution):

  • Resuspend the intermediate in dioxane or THF.

  • Add (1R,2S)-1,2-cyclohexanediamine (1.5 eq) and excess base.

  • Heat to reflux (80-100°C) for 6–12 hours to displace the C2 chloride.

  • Purification: Concentrate and purify via reverse-phase HPLC (Water/Acetonitrile gradient) to obtain PRT-060318.

In Vitro Kinase Assay (Self-Validating)

Objective: Confirm IC

potency against purified Syk.

• Preparation: Prepare 3x serial dilutions of PRT-060318 in DMSO (Top concentration: 10 µM).

• Enzyme Mix: Incubate recombinant human Syk kinase (0.5 nM final) with peptide substrate (e.g., poly-Glu-Tyr) in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl

  ).

• Reaction: Add ATP (at K

  , ~10 µM) to initiate.

• Inhibition: Add drug dilutions. Incubate for 60 min at RT.

• Detection: Use a time-resolved fluorescence resonance energy transfer (TR-FRET) or ADP-Glo assay.

• Validation: Z-factor must be >0.5. Reference inhibitor (e.g., R406) should yield IC

  within 2-fold of historical data.

In Vivo HIT Thrombosis Model

Objective: Assess efficacy in preventing immune-complex mediated thrombosis.[3][1][4]

• Animals: Fc

  RIIA/hPF4 transgenic mice (mimics human platelet biology).

• Induction: Administer KKO monoclonal antibody (HIT-like antibody) intraperitoneally.

• Treatment:

  • Group A: Vehicle control.

  • Group B: PRT-060318 (30 mg/kg, Oral Gavage, b.i.d.).

• Endpoint:

  • Measure platelet count nadir at 24–72 hours.

  • Thrombosis Visualization: Inject Alexa750-labeled anti-GPIX antibody. Image pulmonary vasculature using near-infrared fluorescence (NIRF) imaging.

• Success Criteria: PRT-060318 treated mice must show statistically significant preservation of platelet counts and reduced pulmonary thrombosis signal compared to vehicle.

Pharmacokinetics (PK) Data

The following data represents murine PK parameters following a single oral dose (30 mg/kg), which is the effective dose for thrombosis prevention.

Parameter	Value	Interpretation
C	~7.1 µM	High peak plasma concentration, sufficient to fully inhibit Syk (IC = 4 nM).
T	2.0 hours	Rapid absorption profile.
Bioavailability (F)	High	Suitable for oral administration.[5]
Plasma Protein Binding	Moderate	Free fraction is sufficient for intracellular target engagement.

References

• Reilly, M. P., et al. (2011). "PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model."[3][2][1][4] Blood, 117(7), 2241–2246.[3][4]

• Hisamichi, H., et al. (2005). "Synthetic studies on heteroaryl carboxamide derivatives as novel Syk inhibitors." Bioorganic & Medicinal Chemistry, 13(16), 4936-4951.

• Coffey, G., et al. (2012). "Specific inhibition of spleen tyrosine kinase suppresses chronic lymphocytic leukemia cell survival and migration." Blood, 119(22), 5201-5211.

• U.S. Patent 6,432,963. "Pyrimidine-5-carboxamide derivatives and their use as Syk inhibitors."[1]

Sources

• 1. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]

Therapeutic Targets for 1194961-19-7 (PRT-060318) in Chronic Lymphocytic Leukemia (CLL)

Executive Summary

Compound Identity: 1194961-19-7, chemically known as PRT-060318 (or PRT318), is a highly potent, selective, orally bioavailable inhibitor of Spleen Tyrosine Kinase (Syk) .[1][2] Therapeutic Core: In the context of Chronic Lymphocytic Leukemia (CLL), PRT-060318 functions as a critical disruptor of the B-cell Receptor (BCR) signaling pathway. By selectively inhibiting Syk (IC₅₀ ~4 nM), it blocks the proximal signal transduction required for leukemic B-cell survival, proliferation, and tissue homing. Clinical Relevance: As resistance to BTK inhibitors (e.g., Ibrutinib) and BCL-2 inhibitors (e.g., Venetoclax) emerges, Syk remains a high-priority alternative therapeutic node. PRT-060318 demonstrates efficacy in inducing apoptosis in CLL cells, including those with high-risk cytogenetics (e.g., 17p deletion) and those refractory to standard BCR antagonists.

Part 1: Molecular Mechanism & Target Validation

The Primary Target: Spleen Tyrosine Kinase (Syk)

Syk is a non-receptor cytoplasmic tyrosine kinase that acts as a central signal amplifier immediately downstream of the B-cell Receptor (BCR). In CLL, constitutive and antigen-dependent BCR signaling drives disease progression.

• Mechanism of Binding: PRT-060318 binds to the ATP-binding pocket of the Syk catalytic domain.

• Selectivity Profile:

  • Syk Inhibition: >90% inhibition at 50 nM.[1][2]

  • Off-Target Effects: High selectivity against a panel of 270+ kinases (retaining >70% activity in non-target kinases), minimizing off-target toxicity often seen with multi-kinase inhibitors like fostamatinib.

Downstream Signaling Cascade

Inhibition of Syk by PRT-060318 results in the collapse of the "signalosome," preventing the phosphorylation of key downstream effectors:

• BLNK (B-cell Linker Protein): Recruitment failure prevents the assembly of the BTK/PLCγ2 complex.

• PLCγ2 (Phospholipase C gamma 2): Lack of activation halts calcium flux (

  ) and PKC activation.

• MAPK/ERK & NF-κB: Suppression of these pathways reduces transcriptional activity of survival genes (e.g., MCL1, BCL2).

• Chemokine Secretion: PRT-060318 blocks the release of CCL3, CCL4, and CXCL13, disrupting the "homing" signals that retain CLL cells in protective lymph node niches (Nurse-like cells).

Pathway Visualization

The following diagram illustrates the precise intervention point of PRT-060318 within the BCR signaling cascade.

Caption: Figure 1. PRT-060318 blocks Syk, preventing BLNK recruitment and downstream NF-κB/Calcium signaling.

Part 2: Experimental Protocols for Validation

To scientifically validate the efficacy of PRT-060318 (1194961-19-7) in a research setting, the following self-validating protocols should be employed.

Protocol A: Target Engagement Assay (Western Blot)

Objective: Confirm PRT-060318 inhibits Syk auto-phosphorylation (Y525/526) and downstream substrate phosphorylation (BLNK, PLCγ2) upon BCR stimulation.

Reagents:

• Primary CLL B-cells (isolated via Ficoll-Paque).

• Stimulant: Anti-IgM F(ab')2 fragments (10 µg/mL).

• Compound: PRT-060318 (dissolved in DMSO).[1]

Workflow:

• Pre-treatment: Incubate

  CLL cells/mL with PRT-060318 (titration: 0, 10, 50, 100, 500 nM) for 1 hour at 37°C. Control: DMSO vehicle only.

• Stimulation: Add Anti-IgM for 15 minutes to trigger BCR signaling.

• Lysis: Immediately place cells on ice, wash with cold PBS containing Na3VO4, and lyse using RIPA buffer + Protease/Phosphatase inhibitors.

• Analysis: SDS-PAGE followed by Western Blot.

• Detection:

  • Primary Antibodies: p-Syk (Y525/526), p-BLNK (Y84), p-PLCγ2 (Y1217).

  • Loading Control: Total Syk, β-Actin.

Success Criteria: Dose-dependent reduction of p-Syk and p-BLNK bands relative to the DMSO+IgM control. Total Syk levels must remain constant.

Protocol B: Chemotaxis & Pseudoemperipolesis Assay

Objective: Assess the drug's ability to disrupt microenvironmental retention (homing).

Workflow:

• Chamber Setup: Use a Transwell system (5 µm pore size).

• Lower Chamber: Add CXCL12 (SDF-1α) at 100 ng/mL in RPMI.

• Upper Chamber: Load CLL cells pre-treated with PRT-060318 (100 nM) or Vehicle.

• Incubation: 4 hours at 37°C.

• Quantification: Count cells in the lower chamber using flow cytometry (counting beads).

• Pseudoemperipolesis: Co-culture CLL cells with NLCs (Nurse-Like Cells). Measure the fraction of CLL cells migrating beneath the NLC layer using phase-contrast microscopy.

Part 3: Data Summary & Therapeutic Efficacy

Quantitative Profile of PRT-060318

The following data consolidates preclinical findings regarding the compound's potency and selectivity.

Parameter	Value	Context
Syk IC₅₀	4 nM	Cell-free kinase assay (ATP competitive)
Selectivity	> 200-fold	vs. Lyn, Fyn, BTK, and MAPK
CLL Apoptosis (EC₅₀)	~0.5 - 2.0 µM	Primary CLL cells (48h incubation)
Plasma IC₅₀ (Platelets)	2.5 µM	Inhibition of Convulxin-induced aggregation
Solubility	DMSO (>5 mg/mL)	Poor water solubility; requires organic solvent

Resistance Mechanisms & Combination Strategy

While PRT-060318 is effective, single-agent resistance can occur via upregulation of BCL-2 or bypass signaling via T-cell interactions (CD40L).

• Logic for Combination:

  • Venetoclax (BCL-2 inhibitor): PRT-060318 downregulates MCL-1 (via AKT suppression), sensitizing cells to Venetoclax.

  • Anti-CD20 (Rituximab/Obinutuzumab): Disruption of tissue homing by PRT-060318 forces CLL cells into peripheral blood, making them accessible targets for monoclonal antibodies.

Part 4: References

• Identification & Synthesis:

  • Title: PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model.[1][2]

  • Source: Blood (2011).[1]

  • URL:[Link][3][4]

• CLL Mechanism of Action:

  • Title: Selective, novel spleen tyrosine kinase (Syk) inhibitors suppress chronic lymphocytic leukemia B-cell activation and migration.[2]

  • Source: Leukemia (2012).[2]

  • URL:[Link]

• Syk in BCR Signaling:

  • Title: Syk and Src Family Kinases Regulate C-type Lectin Receptor 2 (CLEC-2)-mediated Clustering of Podoplanin.[1]

  • Source: Journal of Biological Chemistry (2014).[1]

  • URL:[Link]

• Chemical Properties & Safety:

  • Title: Safety Data Sheet: PRT060318.[4]

  • Source: Cayman Chemical.[4]

Sources

• 1. ushelf.com [ushelf.com]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

PRT-060318: A Technical Guide to the Potent and Selective SYK Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

PRT-060318, also known as PRT318, is a highly potent and selective, orally bioavailable small molecule inhibitor of Spleen Tyrosine Kinase (SYK). With a molecular formula of C₁₈H₂₄N₆O and a molecular weight of 340.42 g/mol , this compound has emerged as a critical tool in the investigation of SYK-mediated signaling pathways.[1][2][3][4] Its remarkable selectivity and potency, with an IC₅₀ in the low nanomolar range, make it an invaluable asset for research into various pathological conditions, including hematological cancers like chronic lymphocytic leukemia (CLL) and immune-mediated disorders such as heparin-induced thrombocytopenia (HIT).[1][3][5][6] This guide provides an in-depth overview of the chemical properties, mechanism of action, and key research applications of PRT-060318, complete with experimental insights and protocols.

Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical probe is a thorough understanding of its chemical and physical characteristics. PRT-060318 is a complex aminopyrimidine derivative with a well-defined structure that dictates its biological activity.

Table 1: Core Chemical and Physical Properties of PRT-060318

Identifier	Value
Molecular Formula	C₁₈H₂₄N₆O[1][2][4][5]
Molecular Weight	340.42 g/mol [1][3][7]
IUPAC Name	2-(((1R,2S)-2-aminocyclohexyl)amino)-4-(m-tolylamino)pyrimidine-5-carboxamide[1][2]
CAS Number	1194961-19-7[1][4]
Synonyms	PRT318, P142-76[1][4][]
Appearance	Light yellow to yellow solid[3]
Purity	Typically ≥98%[1][4]
Solubility	Soluble in DMSO; H₂O: > 5.6 mg/mL[1][5]

PRT-060318 is also available as a dihydrochloride salt (C₁₈H₂₄N₆O·2HCl), which has a molecular weight of 413.34 g/mol and may offer different solubility profiles for experimental use.[]

Mechanism of Action: Selective Inhibition of Spleen Tyrosine Kinase (SYK)

The therapeutic and research potential of PRT-060318 is rooted in its highly specific inhibition of Spleen Tyrosine Kinase (SYK), a non-receptor tyrosine kinase critical for signal transduction in hematopoietic cells.

The Role of SYK in Cellular Signaling

SYK plays a central role in mediating signaling downstream of various cell surface receptors, including B-cell receptors (BCR), Fc receptors, and integrins. Upon receptor engagement and activation, SYK is recruited to immunoreceptor tyrosine-based activation motifs (ITAMs) within the receptor complex. This initiates a phosphorylation cascade that propagates signals, leading to the activation of downstream pathways such as the PI3K/Akt and MAPK pathways. These pathways govern crucial cellular functions, including proliferation, differentiation, survival, and inflammatory responses.

PRT-060318 as a SYK Antagonist

PRT-060318 exerts its effect by binding to the ATP-binding pocket of the SYK kinase domain, preventing the phosphorylation of its substrates and thereby blocking the downstream signaling cascade. The compound exhibits exceptional potency, with a reported half-maximal inhibitory concentration (IC₅₀) of approximately 3-4 nM for purified SYK.[1][3][4][5]

A key advantage of PRT-060318 is its selectivity. In a broad kinase panel screening of 270 kinases, a 50 nM concentration of PRT-060318 inhibited SYK activity by 92%, while over 70% of the activity of other kinases was retained.[1] This high degree of selectivity minimizes off-target effects, making it a precise tool for elucidating the specific roles of SYK in biological processes.

Caption: PRT-060318 inhibits the SYK signaling cascade.

Key Research Applications and Experimental Insights

The potent and selective nature of PRT-060318 has made it instrumental in several key areas of biomedical research.

Heparin-Induced Thrombocytopenia (HIT)

HIT is a prothrombotic disorder initiated by antibodies against platelet factor 4 (PF4)-heparin complexes. These immune complexes activate platelets via the FcγRIIA receptor, a process critically dependent on SYK signaling.

• Experimental Insight: PRT-060318 has been shown to completely inhibit HIT immune complex-induced aggregation of both human and transgenic HIT mouse platelets.[6][] In preclinical mouse models of HIT, oral administration of PRT-060318 prevented both thrombocytopenia and thrombosis, demonstrating its potential as a therapeutic approach.[6][] This makes PRT-060318 a valuable tool for studying the pathological mechanisms of HIT.

Chronic Lymphocytic Leukemia (CLL)

BCR signaling is a major driver of proliferation and survival in CLL cells. As SYK is a central component of this pathway, its inhibition is a key therapeutic strategy.

• Experimental Insight: Studies have demonstrated that PRT-060318 effectively antagonizes the survival of CLL cells following BCR activation and in co-cultures that mimic the tumor microenvironment.[1][7] It has been shown to inhibit the phosphorylation of SYK and downstream kinases, suppress CLL cell activation and migration, and induce apoptosis.[3][7]

Table 2: Quantitative Inhibitory Activity of PRT-060318

Target	IC₅₀ Value	Cell/Assay Type
Spleen Tyrosine Kinase (Syk)	3 nM	Purified enzyme assay[3]
Spleen Tyrosine Kinase (Syk)	4 nM	Purified enzyme assay[1][4][5]

Experimental Methodologies

To ensure robust and reproducible results, carefully designed experimental protocols are essential.

In Vitro SYK Kinase Inhibition Assay

This protocol provides a framework for determining the IC₅₀ of PRT-060318 against purified SYK.

Objective: To quantify the dose-dependent inhibition of SYK kinase activity by PRT-060318.

Materials:

• Recombinant human SYK enzyme

• Kinase buffer

• ATP (at Km concentration)

• Specific peptide substrate for SYK

• PRT-060318 (serially diluted in DMSO)

• Kinase detection reagent (e.g., ADP-Glo™)

• 384-well assay plates

Procedure:

• Compound Preparation: Prepare a serial dilution of PRT-060318 in DMSO, typically starting from 10 µM.

• Reaction Setup: In a 384-well plate, add the SYK enzyme, the peptide substrate, and the kinase buffer.

• Inhibitor Addition: Add the diluted PRT-060318 or DMSO (vehicle control) to the wells. Incubate for 15-30 minutes at room temperature to allow for inhibitor binding.

• Initiate Reaction: Add ATP to initiate the kinase reaction. Incubate for a defined period (e.g., 60 minutes) at 30°C.

• Stop Reaction & Detect Signal: Add the kinase detection reagent according to the manufacturer's instructions. This reagent typically measures the amount of ADP produced, which is inversely proportional to kinase inhibition.

• Data Analysis: Measure luminescence using a plate reader. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Caption: Workflow for an in vitro SYK kinase inhibition assay.

Cell-Based Platelet Aggregation Assay

This protocol assesses the functional effect of PRT-060318 on platelet activation.

Objective: To evaluate the ability of PRT-060318 to inhibit platelet aggregation induced by a SYK-dependent agonist.

Materials:

• Platelet-rich plasma (PRP) or washed platelets

• Agonist (e.g., collagen, HIT-like immune complexes)

• PRT-060318 (dissolved in DMSO)

• Vehicle control (DMSO)

• Platelet aggregometer

Procedure:

• Platelet Preparation: Prepare PRP from fresh human or animal blood.

• Pre-incubation: Pre-incubate the PRP with various concentrations of PRT-060318 or DMSO for 15-30 minutes at 37°C.

• Aggregation Measurement: Place the PRP sample in the aggregometer cuvette.

• Add Agonist: Add the SYK-dependent agonist to induce platelet aggregation.

• Monitor Aggregation: Record the change in light transmittance over time, which corresponds to the degree of platelet aggregation.

• Data Analysis: Compare the aggregation curves of PRT-060318-treated samples to the vehicle control to determine the extent of inhibition.

Handling, Storage, and Formulation

Proper handling and storage are crucial for maintaining the integrity and activity of PRT-060318.

• Storage: The solid compound should be stored at -20°C for long-term stability (up to 3 years).[3] For short-term storage, 4°C is acceptable.[3]

• Solubility and Stock Solutions: PRT-060318 is readily soluble in DMSO.[1] Prepare concentrated stock solutions in DMSO (e.g., 10-50 mM) and store them in small aliquots at -80°C to minimize freeze-thaw cycles.[3] When preparing aqueous working solutions, be mindful of the compound's limited solubility in buffers like PBS.[4] It is often necessary to maintain a small percentage of DMSO in the final assay buffer, ensuring the vehicle control contains the same concentration.

Conclusion

PRT-060318 is a well-characterized and highly selective SYK inhibitor that serves as a powerful tool for dissecting SYK-dependent signaling pathways. Its defined molecular formula (C₁₈H₂₄N₆O) and molecular weight (340.42 g/mol ) provide the basis for accurate experimental design. With demonstrated efficacy in cellular and in vivo models of diseases like HIT and CLL, PRT-060318 continues to be a compound of high interest for both basic research and translational drug development. Its utility in validating SYK as a therapeutic target underscores the importance of selective chemical probes in advancing biomedical science.

References

• Ushelf. (n.d.). PRT-060318 (PRT318, P142–76). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Prt-060318. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (n.d.). PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model. Retrieved from [Link]

Sources

• 1. ushelf.com [ushelf.com]
• 2. Prt-060318 | C18H24N6O | CID 11493841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. PRT-060318 |CAS:1194961-19-7 Probechem Biochemicals [probechem.com]
• 6. researchgate.net [researchgate.net]
• 7. PRT-060318 | Syk | TargetMol [targetmol.com]

Protocols & Analytical Methods

Application Notes & Protocols for Dissolving PRT-060318 (1194961-19-7) Free Base in DMSO

Introduction

PRT-060318 (CAS: 1194961-19-7) is a potent and highly selective inhibitor of Spleen Tyrosine Kinase (Syk), a critical mediator in the signaling cascades of various immune receptors.[1][2] Its systematic chemical name is 2-(((1R,2S)-2-aminocyclohexyl)amino)-4-(m-tolylamino)pyrimidine-5-carboxamide.[3] Given its role in modulating immune responses, PRT-060318 is a valuable tool in drug development and biomedical research, particularly in studies of heparin-induced thrombocytopenia, chronic lymphocytic leukemia, and other autoimmune and inflammatory conditions.[1][2]

The successful application of small molecules like PRT-060318 in in vitro and in vivo models is fundamentally dependent on their proper solubilization. As a compound that is insoluble in water and ethanol[1][3], Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions. This document provides a comprehensive, experience-driven guide for researchers to reliably dissolve PRT-060318 free base in DMSO, ensuring solution integrity, experimental reproducibility, and the validity of downstream results.

Compound Characteristics & Solubility Overview

A thorough understanding of the physicochemical properties of PRT-060318 is the first step toward successful solubilization.

Property	Value	Source(s)
CAS Number	1194961-19-7	[1][3][4]
Common Name	PRT-060318, PRT318	[2][5]
Molecular Formula	C₁₈H₂₄N₆O	[2][4][6][7]
Molecular Weight	340.42 g/mol	[4][6][7]
Appearance	White to beige powder	[4]
Solubility in DMSO	≥45.7 mg/mL; 2 mg/mL (clear solution)	[1]
Solubility in Water	Insoluble	[1][3]
Solubility in Ethanol	Insoluble	[1]

Expert Insight on Solubility Discrepancy: Published solubility data for PRT-060318 in DMSO varies, with some sources indicating very high solubility (≥45.7 mg/mL) and others a more conservative value (2 mg/mL).[1] This can be due to differences in compound purity, crystal form (polymorphism), or the specific conditions of the solubility test (e.g., temperature, sonication). For maximum reproducibility, this protocol advises targeting a concentration within the lower, more conservative range (e.g., 10 mM, which is ~3.4 mg/mL) as a starting point. This approach minimizes the risk of creating a supersaturated and unstable stock solution.

Core Principles: The "Why" Behind the Protocol

Simply adding a solvent to a powder is not a robust protocol. The following principles are foundational to preparing a stable and effective stock solution.

• The Role of Anhydrous DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the atmosphere. Water contamination can significantly decrease the solubility of hydrophobic compounds and may promote degradation.[8] Using a fresh, high-purity, anhydrous grade of DMSO is non-negotiable for achieving a stable stock solution.

• High-Concentration Stock Solutions: Preparing a concentrated stock solution (e.g., 10-50 mM) in 100% DMSO is standard practice.[9] This allows for subsequent dilution into aqueous buffers or cell culture media where the final DMSO concentration is kept to a minimum (typically <0.5%) to avoid solvent-induced cytotoxicity or artifacts.[10][11]

• Preventing Precipitation: A common failure point occurs when a DMSO stock is diluted into an aqueous medium. The abrupt change in solvent polarity can cause the compound to precipitate. This is mitigated by performing intermediate serial dilutions in DMSO first, followed by a final, large dilution into the aqueous solution with vigorous mixing.

• The Necessity of Vehicle Controls: Any biological effect observed must be attributable to the compound, not the solvent. Therefore, all experiments must include a vehicle control group that is treated with the same final concentration of DMSO as the experimental groups.[11][12]

Experimental Protocol: Preparing a 10 mM Stock Solution of PRT-060318

This protocol details the steps to prepare a reliable 10 mM stock solution, a common starting concentration for many cell-based assays.

Materials and Equipment

• PRT-060318 free base (CAS: 1194961-19-7)

• Anhydrous, high-purity DMSO (Biotechnology or cell culture grade)

• Sterile, amber glass or polypropylene microcentrifuge tubes

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Water bath sonicator

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Step-by-Step Methodology

1. Pre-Reconstitution Setup: a. Allow the vial of PRT-060318 powder to equilibrate to room temperature for at least 15-20 minutes before opening. This prevents condensation of atmospheric moisture onto the cold powder. b. Prepare a clean, designated workspace. Ensure all materials are sterile if the stock solution is intended for cell culture.

2. Calculation of Required Volumes: a. Objective: Prepare 1 mL of a 10 mM stock solution. b. Molecular Weight (MW) of PRT-060318: 340.42 g/mol . c. Calculation:

• Mass (mg) = Molarity (M) x Volume (L) x MW ( g/mol ) x 1000 (mg/g)
• Mass (mg) = 0.010 mol/L x 0.001 L x 340.42 g/mol x 1000 mg/g
• Mass (mg) = 3.40 mg

3. Weighing and Dissolution: a. Tare the analytical balance with a sterile microcentrifuge tube. b. Carefully weigh approximately 3.40 mg of PRT-060318 powder directly into the tared tube. Record the exact weight. c. Add the calculated volume of anhydrous DMSO to the tube. For the exact weight recorded, adjust the DMSO volume accordingly:

• Volume (mL) = [Mass (mg) / 340.42 ( g/mol )] / 10 (mmol/L) d. Cap the tube tightly and vortex for 30-60 seconds. Visually inspect for any undissolved particles.

4. Aiding Dissolution (If Necessary): a. If the compound does not fully dissolve after vortexing, sonicate the tube in a room-temperature water bath for 5-10 minutes.[10] Cavitation from sonication provides localized energy to break up compound aggregates. b. If particulates remain, gentle warming in a 37°C water bath for 5-10 minutes can be attempted.[10] However, be cautious, as prolonged heat can potentially degrade the compound. c. After each step, vortex again and visually inspect. A properly prepared stock solution should be clear and free of any visible precipitate.

5. Storage and Handling: a. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed tubes. This is critical to avoid repeated freeze-thaw cycles, which can compromise compound stability and introduce moisture.[10][11] b. For long-term storage (months to a year), store aliquots at -80°C.[8][11] c. For short-term storage (up to one month), -20°C is acceptable.[8][11] d. Always note the concentration, date, and compound name clearly on each aliquot.

Caption: Workflow for preparing and diluting PRT-060318.

Troubleshooting Common Issues

Problem	Potential Cause	Recommended Solution
Compound fails to dissolve completely.	- Insufficient solvent volume.- Poor quality or non-anhydrous DMSO.- Attempting a concentration above solubility limit.	- Re-verify calculations and add slightly more DMSO.- Use a fresh, unopened bottle of anhydrous DMSO.- Assist dissolution with sonication/gentle warming.- Prepare a lower concentration stock solution.
Solution is initially clear but forms precipitate later.	- Supersaturated solution.- Moisture contamination.- Freeze-thaw cycles.	- Prepare a fresh stock at a lower concentration.- Ensure tubes are tightly capped and use anhydrous DMSO.- Aliquot stock into single-use volumes to avoid repeated thawing.
Precipitate forms when diluting into aqueous buffer/media.	- Abrupt change in solvent polarity ("crashing out").	- Perform serial dilutions in 100% DMSO first to lower the concentration before the final dilution into the aqueous medium.- Add the DMSO stock to the aqueous medium dropwise while vortexing to ensure rapid mixing.

Mechanism of Action: PRT-060318 Inhibition of Syk Signaling

To provide context for its application, PRT-060318 acts by inhibiting Syk, a key kinase downstream of the FcγRIIA receptor in platelets.[1] This pathway is central to the pathology of conditions like heparin-induced thrombocytopenia.

Caption: Simplified pathway of PRT-060318 inhibiting Syk kinase.

References

• Ushelf. (n.d.). PRT-060318 (PRT318, P142–76). Retrieved from [Link]

• J--. (2018, October 24). What does it mean to use DMSO as a dissolvant in biology experiemnts? Biology Stack Exchange. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Tyrosine-impurities. Retrieved from [Link]

• ResearchGate. (2016, January 14). How do I make a stock solution of a substance in DMSO? Retrieved from [Link]

Sources

• 1. apexbt.com [apexbt.com]
• 2. ushelf.com [ushelf.com]
• 3. Buy PRT-060318 | >98% [smolecule.com]
• 4. PRT-060318 = 95 HPLC 1194961-19-7 [sigmaaldrich.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. biology.stackexchange.com [biology.stackexchange.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. medchemexpress.cn [medchemexpress.cn]
• 12. researchgate.net [researchgate.net]

Application Note: Preparation and Handling of PRT318 (PRT-060318) Stock Solutions for Cell Culture

Introduction & Mechanism of Action

PRT318 (also identified as PRT-060318 ) is a highly potent, selective, small-molecule inhibitor of Spleen Tyrosine Kinase (Syk) .[1] It is widely utilized in immunological and hematological research to dissect signaling pathways downstream of immune receptors, particularly the B-cell receptor (BCR) and the platelet collagen receptor (GPVI/FcRγ).[1]

Mechanistic Insight

Syk is a cytoplasmic tyrosine kinase critical for coupling immune recognition receptors to downstream effector functions.[1][2] Upon receptor ligation (e.g., BCR engagement by antigen or GPVI binding to collagen), Syk is recruited to Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) via its SH2 domains.[1] It undergoes autophosphorylation and subsequently phosphorylates downstream adaptors such as BLNK (in B cells) or LAT/SLP-76 (in platelets), leading to calcium flux and cellular activation.[1]

PRT318 functions as an ATP-competitive inhibitor, blocking the catalytic activity of Syk (IC₅₀ ~4 nM).[1] This blockade prevents the phosphorylation of downstream substrates, effectively silencing the ITAM signaling cascade.[1]

Signaling Pathway Visualization[1]

Figure 1: Schematic of Syk signaling inhibition by PRT318. The compound blocks the central node (Syk), preventing downstream calcium mobilization and ERK activation.[1]

Material Specifications & Properties

Before preparing solutions, verify the chemical form of your compound (Free Base vs. Salt), as this drastically alters solubility.[1]

Property	Specification
Compound Name	PRT318 (PRT-060318)
CAS Number	1194961-19-7
Molecular Weight	340.42 g/mol
Target	Syk Kinase (IC₅₀ = 4 nM)
Appearance	White to off-white solid
Storage (Powder)	-20°C (3 years) or -80°C (long term)
Primary Solvent	DMSO (Dimethyl Sulfoxide)
Solubility (DMSO)	~10–75 mg/mL (Requires vortexing/sonication)
Solubility (Water)	Low for free base; Higher for HCl salts (up to 25 mg/mL)
Solubility (Ethanol)	Insoluble

Protocol: Preparation of Stock Solution (10 mM)

Objective: Prepare a 10 mM stock solution in DMSO. This concentration is ideal because a 1:1000 dilution yields a 10 µM working concentration, keeping the final DMSO content at a safe 0.1%.

Reagents & Equipment[1][5][6][7][8]

• PRT318 Powder (e.g., 5 mg vial)[1]

• Sterile, anhydrous DMSO (Cell culture grade, ≥99.9%)[1]

• Vortex mixer[1]

• Ultrasonic water bath (Critical for ensuring complete dissolution)[1]

• Amber microcentrifuge tubes (Light sensitive protection)[1]

Step-by-Step Procedure

• Calculate Solvent Volume: Use the formula:

  [1]
  • = Volume of DMSO (mL)[1]
  • = Mass of PRT318 (mg)[1][3][4][5]
  • = Molecular Weight (340.42 g/mol )[1][3][6]
  • = Desired Concentration (M)

  Example for 5 mg of PRT318:

  [1]

• Equilibration: Remove the PRT318 vial from the freezer and allow it to equilibrate to room temperature (~15 mins) before opening. This prevents condensation from forming inside the vial, which can degrade the compound.[1]

• Dissolution:

  • Add the calculated volume of sterile DMSO to the vial.[1]

  • Vortex vigorously for 1 minute.

  • Sonicate in an ultrasonic water bath for 5–10 minutes at room temperature.

  • Observation Check: Hold the vial up to the light.[1] The solution must be completely clear. If particles persist, warm gently to 37°C for 5 minutes and sonicate again.

• Aliquoting: Dispense the stock solution into small aliquots (e.g., 50–100 µL) in sterile amber tubes. Avoid large volumes to prevent repeated freeze-thaw cycles.[1]

• Storage: Store aliquots at -80°C for up to 2 years or -20°C for 1 year.

Workflow Diagram

Figure 2: Workflow for the preparation of PRT318 stock solution.

Cell Culture Application Protocol

Safety Note: PRT318 is a potent kinase inhibitor.[1][3][4][5] Handle with gloves and use in a biosafety cabinet.[1]

Dilution Strategy (Serial Dilution)

Never add the 10 mM stock directly to the cell culture dish.[1] The high local concentration of DMSO and compound can cause precipitation or immediate cytotoxicity.[1]

Scenario: Treating cells with 1 µM PRT318.

• Intermediate Dilution (100x):

  • Dilute 10 mM stock 1:100 in culture medium (or PBS).

  • Mix: 2 µL of 10 mM Stock + 198 µL Medium = 100 µM Intermediate.

  • Note: This solution may be slightly cloudy; vortex well immediately before use.[1]

• Final Treatment (1x):

  • Dilute the Intermediate 1:100 into the cell culture well.[1]

  • Mix: 10 µL of 100 µM Intermediate + 990 µL Cell Culture = 1 µM Final.

  • Final DMSO Concentration: 0.01% (Well below the toxic threshold of 0.5%).[1]

Experimental Considerations

• Incubation Time:

  • Short-term signaling (Phospho-Syk/ERK): Pre-incubate cells with PRT318 for 30–60 minutes before adding the stimulus (e.g., anti-IgM or Convulxin).[1]

  • Functional assays (Apoptosis/Proliferation): 24–72 hours.[7]

• Serum Binding: PRT318 may bind to serum proteins (Albumin).[1] If shifting from serum-free to 10% FBS conditions, you may need to increase the concentration slightly (e.g., 2–5x) to maintain efficacy.[1]

• Controls: Always run a Vehicle Control well containing the same concentration of DMSO (e.g., 0.01%) without the drug.[1]

Troubleshooting & FAQ

Issue	Possible Cause	Solution
Precipitation upon adding to media	Concentration gradient too steep.	Use an intermediate dilution step (as described above).[1][3] Ensure the media is warm (37°C).
Compound not dissolving in DMSO	Old/Hydrated DMSO or cold glassware.[1]	Use fresh, anhydrous DMSO.[1][8] Sonicate at 37°C.
Inconsistent biological results	Freeze-thaw degradation.[1]	Use single-use aliquots. Do not refreeze more than once.
Unexpected cytotoxicity	DMSO toxicity.[1]	Ensure final DMSO < 0.1%.[1] Include a DMSO-only control to normalize data.

References

• Reilly, M. P., et al. (2011).[1][9] PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model.[1][3][4][10] Blood, 117(7), 2241–2246.[1][9]

• Hoellenriegel, J., et al. (2012).[1][9] The novel Syk inhibitor, PRT060318, induces apoptosis and inhibits B-cell activation in chronic lymphocytic leukemia cells.[1][3] Leukemia, 26(7), 1576–1583.[1][9]

• Coffey, G., et al. (2012).[1] Specific inhibition of spleen tyrosine kinase suppresses immunoreceptor signaling in platelets.[1] Blood, 119(18), 4323-4324.[1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PRT-060318 | Syk | TargetMol [targetmol.com]
• 7. benchchem.com [benchchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. PRT-060318 |CAS:1194961-19-7 Probechem Biochemicals [probechem.com]
• 10. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Using PRT-060318 (CAS 1194961-19-7) in Platelet Aggregation Assays

Abstract & Core Utility

PRT-060318 (CAS 1194961-19-7) is a potent, reversible, and highly selective small-molecule inhibitor of Spleen Tyrosine Kinase (Syk) . In platelet biology, it is the reference tool for dissecting signaling pathways downstream of ITAM (Immunoreceptor Tyrosine-based Activation Motif) receptors, specifically Glycoprotein VI (GPVI) and FcγRIIa .

Unlike broad-spectrum tyrosine kinase inhibitors, PRT-060318 exhibits minimal off-target activity against other platelet kinases (e.g., Src family kinases), making it essential for distinguishing between collagen-mediated activation (Syk-dependent) and soluble agonist activation (ADP/Thrombin, which are largely Syk-independent).

Primary Applications:

• GPVI Pathway Analysis: Blocking collagen or convulxin-induced aggregation.

• HIT Research: Investigating Heparin-Induced Thrombocytopenia via FcγRIIa inhibition.

• CLEC-2 Signaling: Studying podoplanin-induced platelet activation.

Mechanism of Action

Platelet activation occurs via two primary distinct signaling architectures: G-Protein Coupled Receptors (GPCRs) and Tyrosine Kinase-linked receptors. PRT-060318 specifically targets the latter.

When collagen binds to GPVI, the associated FcRγ-chain is phosphorylated by Src kinases (Fyn/Lyn). This recruits Syk , which is activated and subsequently phosphorylates the adaptor protein LAT. This forms a "signalosome" that activates PLCγ2, leading to Calcium mobilization and aggregation. PRT-060318 binds the ATP-binding pocket of Syk, effectively severing this cascade.

Figure 1: GPVI-Syk Signaling Pathway & Point of Inhibition

Caption: Schematic of the GPVI signaling cascade. PRT-060318 inhibits Syk, preventing LAT phosphorylation and subsequent aggregation downstream of collagen.

Materials & Preparation

Reagents

• PRT-060318 (CAS 1194961-19-7): Molecular Weight ~340.42 g/mol .[1][2]

• Vehicle: Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9%.

• Agonists:

  • Target: Collagen Type I (2–10 µg/mL) or Convulxin (50–100 ng/mL).

  • Negative Control: ADP (5–10 µM) or TRAP-6 (10–20 µM).

• Buffer: Modified Tyrode’s Buffer (for washed platelets) or Citrated Plasma (for PRP).

Stock Solution Protocol

PRT-060318 is hydrophobic and insoluble in water.

• Concentration: Prepare a 10 mM master stock in 100% DMSO.

  • Calculation: Dissolve 3.4 mg of PRT-060318 in 1 mL DMSO.

• Aliquot: Dispense into 20–50 µL aliquots to avoid freeze-thaw cycles.

• Storage: Store at -20°C (stable for 1 month) or -80°C (stable for 6 months). Protect from light.

Working Solutions

Prepare fresh on the day of the assay. Dilute the 10 mM stock in saline or buffer only immediately before addition if possible, or keep as a 100x concentrate in DMSO to minimize precipitation.

• Target Final Assay Concentration: 0.5 µM – 10 µM.

• IC50 Reference: ~2.5 µM in Plasma Rich Plasma (PRP); ~0.5–1.0 µM in Washed Platelets (due to lack of protein binding).

Experimental Protocol: Light Transmission Aggregometry (LTA)

This protocol validates the efficacy of PRT-060318 in human Platelet-Rich Plasma (PRP).

Phase 1: Sample Preparation

• Blood Draw: Collect whole blood into 3.2% trisodium citrate tubes (1:9 ratio). Discard the first 2 mL to avoid tissue factor contamination.

• PRP Isolation: Centrifuge at 200 x g for 10-15 minutes at room temperature (RT). Carefully transfer the supernatant (PRP) to a fresh polypropylene tube.

• PPP Isolation: Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain Platelet-Poor Plasma (PPP) for the blank.

• Normalization: Adjust PRP platelet count to 250 x 10^9/L using autologous PPP if necessary.

Phase 2: Inhibition Assay Workflow

Critical Step: Syk inhibitors require adequate pre-incubation time to penetrate the platelet membrane and bind the kinase.

• Blanking: Set the aggregometer baseline (100% transmission) using PPP.

• Loading: Add 495 µL of PRP to the cuvette containing a stir bar (1200 rpm, 37°C).

• Inhibitor Addition:

  • Add 2.5 µL of PRT-060318 working stock (e.g., 1 mM stock for 5 µM final).

  • Vehicle Control: Add 2.5 µL of DMSO to a separate cuvette.

  • Note: Keep final DMSO concentration < 0.5% to avoid solvent toxicity.

• Incubation: Incubate at 37°C for 5 to 10 minutes .

• Agonist Addition: Add the agonist (e.g., Collagen 2 µg/mL) to initiate aggregation.

• Measurement: Record light transmission for 6–10 minutes.

Figure 2: Experimental Workflow

Caption: Step-by-step workflow for testing PRT-060318 in LTA assays.

Data Analysis & Expected Results

Quantitative Assessment

Calculate the Percentage of Maximum Aggregation (PMA) compared to the Vehicle Control.

Parameter	Vehicle Control (DMSO)	PRT-060318 (5 µM)	Interpretation
Agonist: Collagen	> 70% Aggregation	< 10% Aggregation	Valid: Syk blockade prevents GPVI signaling.
Agonist: Convulxin	> 80% Aggregation	< 5% Aggregation	Valid: Specific GPVI blockade.
Agonist: ADP	> 60% Aggregation	> 55% Aggregation	Specificity Check: Syk inhibition should NOT affect ADP.
Agonist: TRAP-6	> 80% Aggregation	> 75% Aggregation	Specificity Check: Syk inhibition should NOT affect PAR1.

Calculating IC50

To determine the IC50 for your specific donor pool:

• Run the assay with PRT-060318 concentrations: 0.1, 0.3, 1.0, 3.0, 10.0 µM.

• Plot % Inhibition (Y-axis) vs. Log[Concentration] (X-axis).

• Fit using a non-linear regression (4-parameter logistic).

• Expected IC50: ~2–3 µM in PRP; ~0.5 µM in washed platelets.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Precipitation	High concentration in aqueous buffer.	Do not pre-dilute in saline. Add DMSO stock directly to PRP while stirring.
No Inhibition	Insufficient incubation time.	Increase incubation from 2 min to 10 min to ensure intracellular access.
Inhibition of ADP	Off-target toxicity or DMSO > 1%.	Ensure final DMSO is < 0.5%. Verify compound identity (PRT-060318 vs broad kinase inhibitors).
Variable IC50	Plasma protein binding.[3]	IC50 shifts 5-10x between Washed Platelets and PRP. Stick to one matrix.

References

• Coffey, G., et al. (2012). "Specific inhibition of spleen tyrosine kinase suppresses tissue factor expression and prevents thrombus formation." This paper establishes PRT-060318 as a specific Syk inhibitor.[1]

• Spalton, J. C., et al. (2009). "The novel Syk inhibitor PRT-060318 reduces heparin-induced thrombocytopenia-related thrombosis." Demonstrates efficacy in HIT models and FcγRIIa pathways.

• Sigma-Aldrich Product Sheet. "PRT-060318 Chemical Properties and Solubility." Technical specifications for CAS 1194961-19-7.[1][2][4][5]

• SelleckChem. "PRT-060318 (Syk Inhibitor) Biological Activity." Provides IC50 values for kinase selectivity panels.

Sources

• 1. ushelf.com [ushelf.com]
• 2. PRT-060318 = 95 HPLC 1194961-19-7 [sigmaaldrich.com]
• 3. Protease activated receptor 4: a backup receptor or a dark horse as a target in antiplatelet therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy PRT-060318 | >98% [smolecule.com]
• 5. selleckchem.com [selleckchem.com]

Determining the Potency of PRT-060318: A Guide to In Vitro and Cellular IC50 Assays for Syk Inhibition

Introduction

PRT-060318, also known as PRT318, is a potent and highly selective, orally active inhibitor of Spleen Tyrosine Kinase (Syk).[1][2] Syk is a critical non-receptor tyrosine kinase that plays a central role in signal transduction downstream of various immunoreceptors, including the B-cell receptor (BCR) and Fc receptors.[3] Its involvement in cellular proliferation, differentiation, and inflammatory responses has made it a significant therapeutic target for autoimmune diseases and certain B-cell malignancies.[3][4]

This comprehensive guide provides detailed protocols for researchers, scientists, and drug development professionals to determine the inhibitory concentration (IC50) of PRT-060318 against Syk kinase. We will delve into two primary methodologies: a direct, biochemical (cell-free) kinase assay and a cell-based functional assay that measures the inhibition of Syk signaling within a relevant cellular context. Understanding the causality behind experimental choices is paramount for generating robust and reproducible data. Therefore, this document emphasizes not just the "how," but also the "why" of each step, ensuring a self-validating system for your research.

Mechanism of Action: Targeting the Syk Signaling Cascade

PRT-060318 exerts its inhibitory effect by targeting the catalytic activity of Syk. In cellular signaling, the activation of immunoreceptors, such as the B-cell receptor upon antigen binding, leads to the phosphorylation of Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) by Src family kinases.[5] Syk is recruited to these phosphorylated ITAMs via its tandem SH2 domains, leading to its own activation and subsequent phosphorylation of downstream substrates. This initiates a cascade of signaling events crucial for B-cell activation, proliferation, and survival.[3] PRT-060318, by inhibiting Syk's kinase activity, effectively truncates this signaling cascade, preventing the downstream cellular responses.[6]

Reported IC50 Values for PRT-060318

The potency of a kinase inhibitor can vary between a purified, biochemical assay and a more complex cellular environment. The following table summarizes the publicly available IC50 values for PRT-060318 to provide a baseline for expected experimental outcomes.

Assay Type	Target/Process	Reported IC50	Source
Biochemical	Purified Syk Kinase	~3-4 nM	[1][2]
Cellular	Inhibition of Erk1/2 Phosphorylation (Ramos cells)	~15.9 nM	[5]
Cellular	Inhibition of CD69 Expression (Primary B-cells)	~631 nM	[5]
Cellular	Inhibition of Convulxin-induced Human Platelet Aggregation	~2.5 µM	[1][7]

Note: The variation in cellular IC50 values highlights the importance of assay context, including cell type, inhibitor incubation time, and the specific downstream marker being measured.

Part 1: Biochemical IC50 Determination using a Luminescent Kinase Assay

To determine the direct inhibitory effect of PRT-060318 on Syk, a cell-free kinase assay is the method of choice. The ADP-Glo™ Kinase Assay is a widely used, robust platform that measures the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[8]

Principle of the ADP-Glo™ Assay

This assay is a two-step process. First, the Syk kinase reaction is performed in the presence of a substrate, ATP, and varying concentrations of PRT-060318. After the reaction, the ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. In the second step, the Kinase Detection Reagent is added, which converts the ADP generated into ATP. This newly synthesized ATP is then used in a luciferase/luciferin reaction to produce a luminescent signal that is proportional to the initial kinase activity.[1][9]

Figure 1. Workflow of the ADP-Glo™ Kinase Assay for Syk inhibition.

Protocol: Biochemical IC50 of PRT-060318

1. Preparation of Reagents:

• PRT-060318 Stock Solution: Prepare a 10 mM stock solution of PRT-060318 in anhydrous DMSO. Store at -20°C or -80°C for long-term stability.[6] The dihydrochloride salt of PRT-060318 is soluble in water up to 75 mg/mL.[5] For other forms, solubility in aqueous buffers may be limited, so using DMSO for the primary stock is recommended.[7]

• Syk Kinase Buffer (1X): 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, and 50 µM DTT.[10]

• Recombinant Syk Enzyme: Dilute purified, active recombinant Syk enzyme in 1X Kinase Buffer to the desired working concentration. The optimal concentration should be determined empirically by performing an enzyme titration, aiming for a concentration that yields approximately 10-30% conversion of ATP to ADP in the reaction time. A starting point of 1-2 ng per reaction can be used.[10]

• ATP and Substrate: Prepare a solution of ATP and a suitable tyrosine kinase substrate (e.g., poly-Glu,Tyr 4:1) in 1X Kinase Buffer. The ATP concentration should ideally be at or near the Km of Syk for ATP to ensure sensitive detection of competitive inhibitors. A concentration of 10 µM ATP is a common starting point.[10]

2. Experimental Procedure (384-well plate format):

• Compound Dilution: Perform a serial dilution of the PRT-060318 stock solution in 1X Kinase Buffer. A typical 10-point, 3-fold dilution series starting from 1 µM is a good range to capture the low nanomolar IC50. Remember to include a DMSO-only control (0% inhibition) and a no-enzyme control (100% inhibition).

• Assay Plate Setup:

  • Add 1 µL of the diluted PRT-060318 or control to the appropriate wells of a white, opaque 384-well plate.

  • Add 2 µL of the diluted Syk enzyme solution to each well (except the no-enzyme control).

  • Initiate the kinase reaction by adding 2 µL of the ATP/substrate solution to all wells. The total reaction volume is 5 µL.[2][11]

• Kinase Reaction: Incubate the plate at room temperature (or 30°C) for 60 minutes.[11]

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the reaction. Incubate at room temperature for 40 minutes.[2][10]

• ADP Conversion and Detection: Add 10 µL of Kinase Detection Reagent to each well. Incubate at room temperature for 30-60 minutes to allow the luminescent signal to develop and stabilize.[2][10]

• Data Acquisition: Measure the luminescence using a plate-reading luminometer. An integration time of 0.5-1 second per well is typically sufficient.[10]

3. Data Analysis:

• Normalize the data by setting the average luminescence from the DMSO-only wells as 0% inhibition and the no-enzyme control wells as 100% inhibition.

• Plot the percent inhibition versus the log concentration of PRT-060318.

• Fit the data to a four-parameter logistic (or sigmoidal dose-response) curve using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value.[12]

Part 2: Cellular IC50 Determination via Inhibition of BCR Signaling

To assess the functional potency of PRT-060318 in a biologically relevant system, a cellular assay is essential. We will use the Ramos human B-cell lymphoma line, which has a constitutively active B-cell receptor pathway, making it an excellent model for studying Syk inhibition.[13][14] The readout for Syk activity will be the phosphorylation of Syk itself or a downstream substrate, measured by Western blot.

Principle of the Cellular Phospho-Syk Assay

Ramos B-cells are pre-treated with varying concentrations of PRT-060318. The B-cell receptor is then stimulated (cross-linked) using an anti-IgM antibody, which mimics antigen binding and robustly activates the Syk signaling pathway. After stimulation, cells are lysed, and the protein extracts are analyzed by Western blot using antibodies specific for phosphorylated Syk (e.g., at tyrosine 525/526) and total Syk. The ratio of phosphorylated to total Syk provides a quantitative measure of Syk activation, and the reduction of this ratio in the presence of PRT-060318 allows for the determination of the cellular IC50.

Figure 2. Experimental workflow for determining the cellular IC50 of PRT-060318.

Protocol: Cellular Inhibition of Syk Phosphorylation

1. Cell Culture and Plating:

• Culture Ramos cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics at 37°C in a 5% CO₂ incubator.[13]

• Plate cells at a density of 1-2 x 10⁶ cells/mL in a multi-well plate. Ensure cells are in the logarithmic growth phase.

2. Inhibition and Stimulation:

• Prepare serial dilutions of PRT-060318 in culture medium.

• Pre-incubate the cells with the diluted PRT-060318 or DMSO vehicle control for 1 hour at 37°C.[15]

• Stimulate the cells by adding anti-human IgM antibody to a final concentration of 10 µg/mL. Leave one set of wells unstimulated as a negative control.

• Incubate for 5-10 minutes at 37°C. This short stimulation time is critical for observing the peak of proximal signaling events like Syk phosphorylation.

3. Cell Lysis and Protein Quantification:

• Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).

• Wash the cell pellet once with ice-cold PBS.

• Lyse the cells in ice-cold RIPA buffer or a similar lysis buffer supplemented with a protease and phosphatase inhibitor cocktail.[16][17] This is a critical step to preserve the phosphorylation state of the proteins.[4]

• Incubate the lysates on ice for 20-30 minutes, then clarify by centrifugation at high speed (e.g., 14,000 x g for 15 minutes at 4°C).

• Transfer the supernatant (protein lysate) to a new tube and determine the protein concentration using a standard method like the BCA assay.

4. Western Blotting:

• Normalize all samples to the same protein concentration with lysis buffer and add 4x Laemmli sample buffer.

• Denature the samples by boiling at 95-100°C for 5 minutes.[18]

• Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel and perform electrophoresis.[4]

• Transfer the separated proteins to a PVDF membrane.[18]

• Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature. Avoid using milk as a blocking agent, as its phosphoprotein (casein) content can cause high background.[18]

• Incubate the membrane with a primary antibody against phospho-Syk (e.g., Tyr525/526) diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.[18]

• Wash the membrane three times with TBST for 5-10 minutes each.

• Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again as in step 7.

• Detect the signal using an Enhanced Chemiluminescence (ECL) substrate and image with a digital imager or X-ray film.[18]

• Stripping and Reprobing: To normalize for protein loading, the membrane should be stripped and reprobed with an antibody against total Syk.

5. Data Analysis:

• Quantify the band intensities for both phospho-Syk and total Syk for each lane using densitometry software (e.g., ImageJ).

• Calculate the ratio of phospho-Syk to total Syk for each condition.

• Normalize the data, with the stimulated DMSO control representing 0% inhibition and the unstimulated control representing the baseline.

• Plot the percent inhibition of Syk phosphorylation versus the log concentration of PRT-060318 and fit the data to a sigmoidal dose-response curve to calculate the cellular IC50.

Trustworthiness and Self-Validation

To ensure the integrity of your results, incorporate the following controls and checks:

• Positive and Negative Controls: Always include vehicle (DMSO) controls, unstimulated cell controls, and stimulated cell controls.

• Phosphatase Activity Check: To confirm your lysis buffer is effective, you can treat a lysate from stimulated cells with a phosphatase (e.g., lambda phosphatase) before running the Western blot. The phospho-Syk signal should disappear.

• Total Protein Normalization: Always normalize the phosphorylated protein signal to the total protein signal to account for any variations in protein loading.[4]

• Assay Window: Ensure a robust signal-to-background ratio in both the biochemical and cellular assays to allow for accurate IC50 determination.

By following these detailed protocols and understanding the scientific principles behind them, researchers can confidently and accurately determine the inhibitory potency of PRT-060318 against its target, Syk, contributing to the advancement of research in immunology and oncology.

References

• Promega ADP-Glo kinase assay. BMG LABTECH.[Link]

• Inhibitors of B-cell Receptor Signaling for patients with B-cell malignancies. PMC.[Link]

• Tumor cell SYK expression modulates the tumor immune microenvironment composition in human cancer via TNF-α dependent signaling. NIH.[Link]

• Best Practice for Western Blot Detection of Phosphorylation Events. Bio-Rad Antibodies.[Link]

• Inhibitory dose-response curves to determine the IC50 for each... ResearchGate.[Link]

• Comparison of phosphorylation of Syk in Ramos B-cells and CLL cell... ResearchGate.[Link]

• Syk Tyrosine Kinase Is Critical for B Cell Antibody Responses and Memory B Cell Survival. PMC.[Link]

• Detecting Tyrosine-Phosphorylated Proteins by Western Blot Analysis. ResearchGate.[Link]

• SYK Inhibition Induces Apoptosis in Germinal Center-Like B Cells by Modulating the Antiapoptotic Protein Myeloid Cell Leukemia-1, Affecting B-Cell Activation and Antibody Production. NIH.[Link]

• PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model. ResearchGate.[Link]

• In-cell Western Assays for IC50 Determination. Azure Biosystems.[Link]

• SYK is activated by mutated MYD88 and drives pro-survival signaling in MYD88 driven B-cell lymphomas. Blood Cancer Journal.[Link]

• Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. Bio-Techne.[Link]

• Role of Syk in B-cell development and antigen-receptor signaling. PMC.[Link]

• Inhibition of BCR signaling using the Syk inhibitor TAK-659 prevents stroma-mediated signaling in chronic lymphocytic leukemia cells. NIH.[Link]

Sources

• 1. ADP-Glo™ Kinase Assay Protocol [promega.jp]
• 2. promega.com [promega.com]
• 3. Role of Syk in B-cell development and antigen-receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. caymanchem.com [caymanchem.com]
• 8. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bmglabtech.com [bmglabtech.com]
• 10. promega.com [promega.com]
• 11. worldwide.promega.com [worldwide.promega.com]
• 12. researchgate.net [researchgate.net]
• 13. Tumor cell SYK expression modulates the tumor immune microenvironment composition in human cancer via TNF-α dependent signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. iwmf.com [iwmf.com]
• 15. researchgate.net [researchgate.net]
• 16. inventbiotech.com [inventbiotech.com]
• 17. Inhibition of BCR signaling using the Syk inhibitor TAK-659 prevents stroma-mediated signaling in chronic lymphocytic leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Western blot for phosphorylated proteins | Abcam [abcam.com]

Application Note: Precision Targeting of BCR Signaling in CLL B-Cells using PRT318

Abstract & Mechanism of Action

Chronic Lymphocytic Leukemia (CLL) B-cells rely heavily on B-cell receptor (BCR) signaling for survival and proliferation, particularly within the lymph node microenvironment. PRT318 is a potent, highly selective, small-molecule inhibitor of Syk (Spleen Tyrosine Kinase) , a critical mediator of BCR signaling. Unlike dual Syk/JAK inhibitors (e.g., cerdulatinib), PRT318 offers a tool to dissect Syk-specific dependencies without confounding JAK/STAT pathway inhibition.

Upon BCR ligation (e.g., by antigen or auto-antigen), Syk is phosphorylated and activates downstream effectors including PI3K/Akt, MAPK/ERK, and NF-κB. PRT318 binds to the ATP-binding pocket of Syk, effectively severing this cascade. In the context of CLL, this results in the abrogation of microenvironmental survival signals, leading to apoptosis.

Signaling Pathway & Inhibition Logic[1]

Caption: Mechanism of Action: PRT318 blocks Syk, preventing downstream activation of ERK, Akt, and NF-κB, thereby inducing apoptosis.

Experimental Design & Considerations

The "Survival Signal" Context

Critical Insight: Peripheral blood CLL cells often undergo spontaneous apoptosis ex vivo due to the lack of lymph node survival signals. To accurately assess the efficacy of PRT318, you must induce survival signaling (mimicking the tumor microenvironment). Treating resting cells may yield false positives (general toxicity) or false negatives (lack of active target).

Recommended Stimulation Conditions:

• Soluble Anti-IgM: Crosslinks BCR, inducing Syk phosphorylation.

• Co-culture: Use Nurse-Like Cells (NLCs) or stromal cell lines (e.g., HS-5) to provide sustained survival support.

Reagent Preparation (PRT318)

PRT318 is hydrophobic. Proper solubilization is critical for consistent IC50 data.

Parameter	Specification	Notes
MW	~340.42 g/mol
Stock Solvent	DMSO	Prepare at 10 mM or 25 mM.
Solubility	~25 mg/mL (DMSO)	Sonication required. Heat to 37°C if precipitate forms.
Aqueous Working Sol.	PBS or Media	Dilute immediately before use. Max aqueous solubility ~5.6 mg/mL.[1]
Storage	-80°C (Stock)	Avoid freeze-thaw cycles. Aliquot into single-use vials.

Detailed Protocol: Treatment of Primary CLL B-Cells

Phase 1: Isolation of CLL B-Cells

Objective: Obtain high-purity (>90% CD19+/CD5+) B-cells from whole blood.

• Collection: Collect peripheral blood in heparinized or EDTA tubes.

• PBMC Isolation:

  • Dilute blood 1:1 with PBS.

  • Layer over Ficoll-Paque (density 1.077 g/mL).

  • Centrifuge at 400 x g for 20 mins (brake OFF).

  • Harvest the "buffy coat" interface.

• B-Cell Purification (Negative Selection):

  • Why Negative Selection? Positive selection (anti-CD19 beads) can inadvertently activate the BCR signaling pathway, confounding Syk inhibition studies.

  • Use a Negative Selection B-cell Kit (e.g., RosetteSep or magnetic beads) to deplete T-cells, NK cells, and monocytes.

• QC: Verify purity via flow cytometry (CD19/CD5/CD3).

Phase 2: Culture & Stimulation Setup

Objective: Establish a baseline of BCR activation to test PRT318 efficacy.

• Media: RPMI-1640 + 10% Heat-Inactivated FBS + Pen/Strep + L-Glutamine.

• Seeding: Plate CLL cells at

  cells/mL in 24-well or 96-well plates.

• Pre-Incubation (Drug Treatment):

  • Add PRT318 1 hour prior to stimulation.[2] This ensures the inhibitor occupies the Syk ATP pocket before the kinase is engaged.

  • Dose Range: 0, 10 nM, 100 nM, 500 nM, 1 µM, 5 µM. (IC50 for cellular assays is typically higher than biochemical IC50).

  • Control: DMSO vehicle (final concentration <0.1%).

Phase 3: Stimulation & Time Course

Trigger the pathway to evaluate inhibition.

• Group A (Resting): No stimulation. Measures basal toxicity.

• Group B (BCR Activated): Add soluble Goat F(ab')2 Anti-Human IgM (10-20 µg/mL).

  • Note: Use F(ab')2 fragments to avoid Fc receptor binding, which could trigger alternative pathways.

Workflow Diagram:

Caption: Experimental workflow ensuring drug equilibration prior to pathway activation.

Readouts & Expected Data

Proximal Signaling (Western Blot / Phosflow)

Timepoint: 15–30 minutes post-stimulation. Method: Lyse cells in RIPA buffer with phosphatase inhibitors. Targets:

• p-Syk (Tyr525/526): Marker of Syk autophosphorylation/activation. Expectation: Reduced by PRT318.

• p-ERK1/2 (Thr202/Tyr204): Downstream effector. Expectation: Dose-dependent reduction.[1]

• p-Akt (Ser473): PI3K pathway readout. Expectation: Reduced.

• Total Syk/ERK/Akt: Loading controls.

Functional Survival (Flow Cytometry)

Timepoint: 24 and 48 hours. Method: Annexin V-FITC / Propidium Iodide (PI) staining. Gating Strategy:

• FSC/SSC (Lymphocytes)

• Single Cells

• Annexin V vs. PI Calculation: Specific Apoptosis =

  .

Data Summary Table (Hypothetical)

Condition	PRT318 Conc.	p-Syk (Rel.[2][1][3] Intensity)	% Viability (48h, +Anti-IgM)
Vehicle	0 nM	100%	85%
Low Dose	100 nM	60%	75%
Mid Dose	500 nM	25%	45%
High Dose	2 µM	<10%	15%

Troubleshooting & Optimization

Issue	Probable Cause	Solution
High Basal Apoptosis	Poor sample quality or lack of survival signals.	Process blood <4h post-draw.[4] Use NLC co-culture or add IL-4 (10 ng/mL) to basal media.
No Signaling Response	Low surface IgM expression (common in mutated IGHV CLL).	Check sIgM levels via flow cytometry. Use pervanadate (phosphatase inhibitor) as a positive control for max phosphorylation.
Precipitation of Drug	PRT318 insolubility in aqueous media.	Do not exceed 0.5% DMSO. Sonicate stock solution.[5] Dilute stepwise.
Inconsistent IC50	Variable albumin binding (FBS).	Keep FBS concentration constant (10%). PRT318 is highly protein-bound; serum-free conditions will shift IC50 lower (not physiological).

References

• Coffey, G., et al. (2012). "Specific inhibition of spleen tyrosine kinase suppresses chronic lymphocytic leukemia cell survival and migration." Blood. Link (Context: Describes the foundational efficacy of Syk inhibition in CLL).

• Portola Pharmaceuticals. (2010). "PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model."[4][5] Blood, 115(13).[2] Link (Context: Characterization of PRT318 specificity and mechanism).

• Herman, S. E., et al. (2011). "Modeling tumor-host interactions of chronic lymphocytic leukemia in vitro for drug development." Blood. Link (Context: Protocol for Nurse-Like Cell co-culture and microenvironment simulation).

• TargetMol. "PRT-060318 Chemical Properties and Biological Activity." Link (Context: Solubility and handling data).

Sources

• 1. PRT-060318 | Syk | TargetMol [targetmol.com]
• 2. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeted therapies in CLL: mechanisms of resistance and strategies for management - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Solubility of 1194961-19-7 (PRT-060318) in Cell Culture Media

Welcome to the technical support resource for the potent and selective spleen tyrosine kinase (Syk) inhibitor, 1194961-19-7, also known as PRT-060318.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to address a common challenge encountered in cell-based assays: the limited aqueous solubility of this compound. Here, we provide field-proven insights, troubleshooting guides, and detailed protocols to help you achieve consistent and reliable experimental results.

Section 1: Compound Profile at a Glance

Understanding the physicochemical properties of 1194961-19-7 is the first step in developing a successful solubilization strategy. The compound is available in different forms, primarily the free base and as hydrochloride (HCl) salts. This distinction is critical, as salt forms are generally engineered to have improved aqueous solubility.

Property	Details	Source(s)
Compound Name	PRT-060318 (PRT318)	[1][4]
CAS Number	1194961-19-7 (Free Base)	[1][5][6]
Molecular Formula	C₁₈H₂₄N₆O (Free Base)	[1][6]
Molecular Weight	~340.42 g/mol (Free Base)	[5][6]
~413.34 g/mol (Dihydrochloride)	[4]
~449.81 g/mol (Trihydrochloride)	[7]
Known Solubility	DMSO: Soluble (e.g., ≥ 2 mg/mL)	[1][5][8][9]
Water (Free Base): Not soluble	[8]
Water (HCl Salt): Soluble (e.g., 75 mg/mL for 2HCl form)	[4]
Ethanol: Insoluble	[4]
Storage	Powder: -20°C long-term. Stock Solutions: -80°C for up to 1 year.	[1][4][5]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for making a high-concentration stock solution of 1194961-19-7?

The universally recommended solvent is anhydrous Dimethyl Sulfoxide (DMSO).[1][5][8][9] 1194961-19-7 is readily soluble in DMSO. Prepare a high-concentration stock (e.g., 10-20 mM) in DMSO, which can then be serially diluted for your experiments. Using anhydrous DMSO is crucial, as moisture can reduce the solubility of many compounds over time.[4]

Q2: My compound precipitates when I add my DMSO stock directly to the cell media. Why is this happening and how can I prevent it?

This is a classic solubility problem known as "crashing out." It occurs because the compound, while soluble in the highly organic environment of 100% DMSO, is not soluble in the predominantly aqueous environment of your cell culture medium. When the DMSO stock is diluted, the solvent environment changes drastically, and the compound precipitates.

The Causality: The key is to avoid a sudden, large change in solvent polarity. Never add a small volume of high-concentration DMSO stock directly into a large volume of media. The proper technique is a stepwise, serial dilution, which is detailed in Protocol 4.2. This method ensures the compound is gradually introduced to the aqueous environment at concentrations that can be kinetically stabilized, often with the help of proteins (like albumin) present in fetal bovine serum (FBS).[10]

Q3: What is the maximum concentration of DMSO I can safely use in my cell culture?

The tolerance of cell lines to DMSO varies, but a widely accepted best practice is to keep the final concentration of DMSO in your cell culture medium at or below 0.5% (v/v) .[11] Some robust cell lines may tolerate up to 1%, but this should be validated. High concentrations of DMSO can induce cell stress, differentiation, or direct cytotoxicity, confounding your experimental results.[11] Always include a "vehicle control" in your experiments—cells treated with the same final concentration of DMSO as your highest compound dose—to account for any solvent-induced effects.

Q4: Should I use the free base or a salt form (e.g., HCl salt) of 1194961-19-7 for my cell-based assays?

For improved solubility in aqueous solutions, the hydrochloride salt form is highly recommended . As shown in the table above, the 2HCl salt of PRT-060318 has a reported aqueous solubility of 75 mg/mL, whereas the free base is considered insoluble in water.[4][8] The ionized nature of the salt form allows for more favorable interactions with polar water molecules, significantly enhancing its solubility. While you will still likely need to prepare an initial stock in DMSO for precise dosing, starting with the salt form provides a significant advantage for subsequent dilutions in your cell media.

Section 3: Troubleshooting Guide

Use this guide to diagnose and resolve common solubility issues.

Caption: Decision flowchart for troubleshooting precipitation issues.

Section 4: Step-by-Step Protocols

Protocol 4.1: Preparing a High-Concentration Stock Solution

This protocol describes the standard procedure for creating a master stock solution.

• Select Compound Form: Whenever possible, use the hydrochloride salt form of 1194961-19-7 for better downstream solubility.[4]

• Calculate Mass: Determine the mass of the compound needed for your desired stock concentration (e.g., 10 mM). Remember to use the correct molecular weight for the specific form you are using (free base or salt).

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial of pre-weighed compound.

• Dissolution: Vortex vigorously for 1-2 minutes. If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes to aid dissolution.[12] Ensure the solution is completely clear with no visible particulates.

• Aliquoting and Storage: Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -80°C for long-term stability.[4]

Protocol 4.2: Recommended Serial Dilution Workflow for Dosing Cells

This method is critical for preventing compound precipitation in the final culture plate.

Caption: Recommended workflow for diluting DMSO stocks into cell media.

• Prepare Intermediate Dilution Plate: Create a working stock or a serial dilution plate (e.g., a 96-well plate) using cell culture medium (serum-free is often best for this step to avoid protein binding before the final dilution). This dilution should be at a higher concentration than your final desired concentration (e.g., 100x or 200x).

• Add to Cells: Add a small volume of the intermediate dilution from step 1 to your cell plate containing complete medium (with serum). For example, add 2 µL of a 100 µM intermediate stock to 198 µL of media in a well to achieve a final concentration of 1 µM. This final, large dilution step in protein-containing media provides the best environment for maintaining solubility.

• Mix Gently: Mix immediately by gently swirling or rocking the plate. Avoid vigorous pipetting which can cause shear stress on the cells.

Protocol 4.3: Visual Assessment of Compound Solubility

Before committing to a large experiment, perform this simple check.

• Prepare your highest desired concentration of 1194961-19-7 in a clear tube or well containing your complete cell culture medium, using the serial dilution method from Protocol 4.2.

• Include a "media only" control.

• Incubate the samples under the same conditions as your planned experiment (37°C, 5% CO₂).

• Visually inspect for precipitation (cloudiness, crystals, or film) against a dark background immediately after preparation and again at the end of your planned experimental duration (e.g., 24, 48 hours). A clear solution indicates acceptable kinetic solubility for your experiment's timeframe.[10]

Section 5: Advanced Solubilization Strategies

If the above methods are insufficient for your required concentration, consider these advanced options. Note that these require careful validation as they can have independent biological effects.

• pH Adjustment: The structure of 1194961-19-7 contains multiple amine groups, suggesting its solubility may be pH-dependent. Slightly acidifying the cell culture medium (e.g., to pH 6.5-7.0) could increase the protonation of these amines, enhancing solubility. However, you must first confirm that your cell line can tolerate this pH shift without affecting viability or behavior.[13][14]

• Use of Surfactants: Low concentrations of non-ionic surfactants like Tween® 80 or Pluronic® F-68 can be used to form micelles that encapsulate and solubilize hydrophobic compounds.[15][16] It is critical to use these well below their cytotoxic levels and to run appropriate vehicle controls.

• Formulation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic parts of the molecule from water. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice for cell culture applications.[15][17] This approach can significantly improve solubility but requires careful optimization of the drug-to-cyclodextrin ratio.

References

• Ushelf. (n.d.). PRT-060318 (PRT318, P142–76). Retrieved from [Link]

• Pharmaffiliates. (n.d.). Tyrosine-impurities. Retrieved from [Link]

• Hoellenriegel, J., et al. (2012). Selective, novel spleen tyrosine kinase (Syk)

• ResearchGate. (2014). How to enhance drug solubility for in vitro assays? Retrieved from [Link]

• Google Patents. (2016). WO2016091350A1 - Process for improving the solubility of cell culture media.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Journal of Applied Pharmaceutical Science, 2(3), 163-170.
• Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy, 1(3), 41-45.

• ResearchGate. (2018). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Retrieved from [Link]

• Kerns, E. H., & Di, L. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Current Drug Metabolism, 11(4), 347-355.

• ResearchGate. (2013). How to deal with the poor solubility of tested compounds in MTT assay? Retrieved from [Link]

• Shah, V. P., et al. (2010). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. Pharmaceutical Technology, 34(8), 48-54.

• Indian Journal of Pharmaceutical Sciences. (2018). In Vitro | Enzyme Inhibition | Organic Solvent | CYP450 | Flavin Monooxgenase. Retrieved from [Link]

• Aveleira, C. A., et al. (2008). TNF-α signals through PKCζ/NF-κB to alter the tight junction complex and increase retinal endothelial cell permeability. Diabetes, 57(8), 2229-2239.
• Al-Ghananeem, A. M., & Malkawi, A. H. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics, 14(11), 2378.
• Fathi, F., et al. (2022). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Scientific Reports, 12(1), 12942.

• AZoLifeSciences. (2020). How to Achieve Drug Solubility. Retrieved from [Link]

• Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

• PubMed Central (PMC). (2008). TNF-α Signals Through PKCζ/NF-κB to Alter the Tight Junction Complex and Increase Retinal Endothelial Cell Permeability. Retrieved from [Link]

Sources

• 1. ushelf.com [ushelf.com]
• 2. PRT-060318 |CAS:1194961-19-7 Probechem Biochemicals [probechem.com]
• 3. PRT-060318 = 95 HPLC 1194961-19-7 [sigmaaldrich.com]
• 4. selleckchem.com [selleckchem.com]
• 5. PRT-060318 = 95 HPLC 1194961-19-7 [sigmaaldrich.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. PRT-060318 | 1194961-19-7 | mTOR | MOLNOVA [molnova.com]
• 8. medkoo.com [medkoo.com]
• 9. 1194961-19-7 PRT-060318 AKSci SYN1204 [aksci.com]
• 10. researchgate.net [researchgate.net]
• 11. semanticscholar.org [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. rjpharmacognosy.ir [rjpharmacognosy.ir]
• 14. dissolutiontech.com [dissolutiontech.com]
• 15. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 16. azolifesciences.com [azolifesciences.com]
• 17. Improving API Solubility [sigmaaldrich.com]

PRT-060318 Technical Support Center: Stock Solution Stability &amp; Handling

Welcome to the technical support resource for PRT-060318, a potent and selective Syk inhibitor.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability, storage, and handling of PRT-060318 stock solutions, ensuring the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing PRT-060318 stock solutions?

For optimal solubility and stability, high-quality, anhydrous dimethyl sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock solutions of PRT-060318.[4][5] Some suppliers note that hygroscopic (moisture-contaminated) DMSO can significantly reduce the solubility of the compound.[2][4] Therefore, it is crucial to use fresh, newly opened DMSO. While PRT-060318 is also soluble in water, these aqueous solutions should be prepared for immediate use.[2][4]

Q2: What is the recommended storage temperature and duration for PRT-060318 stock solutions?

There are slightly varied recommendations from different suppliers, which are summarized in the table below. Generally, for long-term storage, -80°C is preferred over -20°C. Storing stock solutions in small, single-use aliquots is highly recommended to minimize freeze-thaw cycles, which can accelerate compound degradation.[6]

Storage Temperature	Recommended Storage Period	Source
-20°C	1 year	MedChemExpress[4]
-80°C	2 years	MedChemExpress[4]
-20°C	≥ 4 years (as solid)	Cayman Chemical[1]
-80°C	1 year (in solvent)	Selleck Chemicals[2]
-20°C	Long term (months to years)	Ushelf[5]

Q3: I've seen conflicting information about the stability of PRT-060318 solutions. Some suggest they are unstable. What is the consensus?

One supplier, Selleck Chemicals, advises that solutions are unstable and should be prepared fresh.[7] However, other suppliers provide specific timeframes for stability at -20°C and -80°C, suggesting that under proper storage conditions, stock solutions can be maintained for extended periods. This discrepancy may arise from differences in the formulation (e.g., the specific salt form of the compound) or the solvent used. Given this, for critical long-term experiments, it is prudent to perform an internal stability validation.

Q4: Can I store my PRT-060318 stock solution at 4°C?

Short-term storage at 4°C for a few days to weeks is mentioned by some sources for the solid compound, but it is not generally recommended for stock solutions.[5] For optimal stability of stock solutions, freezing at -20°C or -80°C is the standard practice.

Troubleshooting Guide

Issue 1: My PRT-060318 powder is difficult to dissolve in DMSO.

• Causality: PRT-060318 may require energy to fully dissolve, and the quality of the DMSO is critical.

• Solution:

  • Use Fresh, Anhydrous DMSO: Moisture in DMSO can significantly hinder the solubility of many small molecules.[2] Always use a fresh, unopened bottle or a properly stored anhydrous grade of DMSO.

  • Sonication & Gentle Warming: Several suppliers recommend using sonication and gentle warming to aid dissolution.[4] Be cautious with warming, as excessive heat can degrade the compound. A brief period in a 37°C water bath is generally sufficient.

  • pH Adjustment: For the dihydrochloride salt form, adjusting the pH to 3 with 1 M HCl and heating to 60°C has been suggested to improve solubility in DMSO.[4]

Issue 2: I observed precipitation in my stock solution after storing it at -20°C.

• Causality: This can be due to the stock concentration being too high, leading to crystallization at low temperatures, or the ingress of moisture into the stock tube, which can reduce solubility.

• Solution:

  • Confirm Solubility Limits: Ensure your stock concentration is within the recommended solubility limits (e.g., 10 mg/mL in DMSO).[4]

  • Re-dissolve Before Use: Before preparing your working solution, allow the stock aliquot to thaw completely and come to room temperature. Vortex gently to ensure any precipitate has redissolved. Brief sonication can also be helpful.[8]

  • Proper Aliquoting: Store in small, tightly sealed, single-use aliquots to prevent repeated freeze-thaw cycles and minimize exposure to atmospheric moisture.

Issue 3: I see a precipitate when I dilute my DMSO stock into aqueous cell culture media.

• Causality: This is a common issue when a compound that is highly soluble in an organic solvent like DMSO is introduced into an aqueous environment where its solubility is much lower.

• Solution:

  • Lower the Final Concentration: The final concentration of PRT-060318 in your aqueous medium may be exceeding its solubility limit. Try using a lower final concentration.

  • Increase Final DMSO Concentration: A slightly higher final concentration of DMSO in your culture medium (e.g., up to 0.5%) may help keep the compound in solution. However, you must first verify that this DMSO concentration is not toxic to your cells.[8][9]

  • Serial Dilutions: Instead of a single large dilution, perform serial dilutions in your aqueous buffer or media.

  • Sterile Filtration: If a fine precipitate persists and you suspect it is not the compound itself but perhaps an impurity, you can filter your working solution through a 0.22 µm filter.[4][8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM PRT-060318 Stock Solution in DMSO

• Acclimatize: Allow the vial of solid PRT-060318 to come to room temperature before opening to prevent condensation of atmospheric moisture onto the compound.

• Weighing: Accurately weigh the desired amount of PRT-060318 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve a 10 mM concentration. (Molecular Weight of PRT-060318 is 340.42 g/mol ).[4]

• Dissolution: Vortex the solution vigorously. If necessary, sonicate in a water bath for 5-10 minutes or warm gently at 37°C until the solid is completely dissolved.[4]

• Aliquoting and Storage: Dispense the stock solution into single-use, light-protected aliquots. Store at -20°C for up to one year or at -80°C for up to two years.[4]

Protocol 2: Workflow for Validating Stock Solution Stability

This protocol provides a framework for researchers who need to confirm the stability of their PRT-060318 stock solutions over time.

Caption: Workflow for HPLC-based stability testing of PRT-060318 stock solutions.

PRT-060318 in Syk Signaling Pathway

PRT-060318 is a potent inhibitor of Spleen Tyrosine Kinase (Syk), a critical enzyme in the signaling pathways of various immune receptors.[1][3] Understanding its mechanism of action is key to designing effective experiments.

Caption: Inhibition of the Syk signaling pathway by PRT-060318.

References

• PRT-060318 (PRT318, P142–76) - Ushelf. Ushelf. [Link]

• Reilly, M. P., et al. (2011). PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model. Blood, 117(7), 2241–2251. PubMed Central. [Link]

• Reilly, M. P., et al. (2011). PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model. ResearchGate. ResearchGate. [Link]

• Lu, J., et al. (2015). Hijacking the E3 Ubiquitin Ligase Cereblon to Efficiently Target BRD4. Chemistry & Biology, 22(6), 755-763. PubMed Central. [Link]

• Galvao, J., et al. (2014). Unexpected low-dose toxicity of the universal solvent DMSO. The FASEB Journal, 28(3), 1317-1329. ResearchGate. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ushelf.com [ushelf.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: PRT318 (Syk Inhibitor) Optimization

Here is the Technical Support Center guide for PRT318 (PRT-060318) , designed for researchers optimizing its use in preclinical mouse models.

Focus: Minimizing Off-Target Effects & Maximizing Specificity in Murine Models

Product Code: PRT-060318 (PRT318) Target: Spleen Tyrosine Kinase (Syk) Primary Application: Heparin-Induced Thrombocytopenia (HIT), Thrombosis, B-cell Malignancies (CLL).[1][2][3]

Executive Summary: The Specificity Challenge

PRT318 is a highly selective, orally bioavailable inhibitor of Syk (IC50 ~4 nM).[1] Its primary advantage is its ability to decouple antithrombotic efficacy from hemostatic risk—inhibiting ITAM-mediated platelet activation (GPVI/FcRγ) while sparing G-protein coupled receptor (GPCR) pathways (thrombin/ADP).[1]

The "Off-Target" Risk: While PRT318 is engineered for specificity, "off-target" effects in mouse models typically manifest as:

• Hemostatic interference: Bleeding events caused by overdosing, leading to non-specific inhibition of Src-family kinases (SFKs) or other platelet activation pathways.[1]

• General Toxicity: Solubility-related formulation issues leading to precipitation and inconsistent bioavailability.[1]

• Immune suppression: Unintended broad dampening of non-Syk immune responses.[1]

This guide provides the protocols to validate on-target efficacy while strictly limiting these risks.

Critical Formulation & Dosing Guide

Improper formulation is the #1 cause of observed "toxicity" which is often actually vehicle intolerance or precipitation.[1]

Solubility & Preparation

PRT318 is a crystalline solid.[1] It is sparingly soluble in water without assistance.[1]

• Standard Vehicle: Water (up to ~5.6 mg/mL / 16 mM).[1][2]

• Mandatory Step: Sonication and gentle heating (37°C) are required for complete dissolution.[1]

• High-Dose Vehicle (If >10 mg/kg required):

  • 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline.[1]

  • Note: High DMSO concentrations can induce independent cellular stress; use the aqueous formulation whenever possible to minimize vehicle-driven off-target noise.[1]

Dosing Windows (Mouse)

Parameter	Recommended Range	Physiological Rationale
Oral (PO)	10–30 mg/kg (b.i.d.)	Achieves plasma concentrations > IC90 for Syk without hitting SFKs.
IV Infusion	1–3 mg/kg	Immediate bioavailability; risk of transient Cmax spikes hitting off-targets.[1]
Toxic Threshold	>50 mg/kg	Loss of selectivity; potential inhibition of Lyn/Fyn kinases.[1]

Troubleshooting & Optimization (Q&A)

Category A: Hemostasis & Bleeding (The Primary Safety Concern)[1]

Q: My treated mice are showing prolonged tail bleeding times. Is PRT318 hitting off-targets? A: Likely, yes. PRT318 should not significantly prolong bleeding time at therapeutic doses because it spares the thrombin (PAR) and ADP pathways.[1]

• Root Cause: You may be overdosing (>30 mg/kg), causing "spillover" inhibition of Src family kinases (Lyn/Fyn) which are critical for general integrin signaling.[1]

• Validation Step: Perform a Tail Bleeding Assay alongside an ADP-induced Aggregation Assay .[1]

  • Result: If PRT318 is working correctly, bleeding time should be comparable to vehicle, and ADP aggregation should be normal .

  • Result: If ADP aggregation is inhibited, you are hitting off-targets (likely P2Y12 interference or general cytotoxicity).[1]

Q: How do I distinguish between efficacy (antithrombosis) and toxicity (bleeding)? A: You must decouple the ITAM pathway from the GPCR pathway.[1] Use the "Dual-Agonist Check" (See Workflow Diagram below).

• Protocol: Isolate Platelet-Rich Plasma (PRP) from treated mice.[1]

  • Stimulate with Convulxin (GPVI agonist): Should be Blocked .[1]

  • Stimulate with Thrombin/TRAP-6: Should be Active .[1]

  • Stimulate with ADP: Should be Active .[1]

• Interpretation: If Thrombin/ADP responses are blunted, reduce dose immediately.[1]

Category B: Efficacy & Pharmacodynamics[1]

Q: I see no reduction in tumor burden (CLL models) or thrombosis. Is the drug inactive? A: Before increasing the dose (and risking off-target effects), validate Syk Phosphorylation (Y352) .[1]

• Mechanism: Syk is phosphorylated at Y352 by Src kinases.[1][4] PRT318 binds the ATP pocket of Syk, preventing autophosphorylation (Y525/526) and downstream signaling, but Y352 is often used as a marker of upstream integrity.[1]

• Better Marker: Blot for p-BLNK (B-cell Linker) or p-LAT (Linker for Activation of T-cells).[1] These are direct substrates of Syk.[1]

• Troubleshooting: If p-LAT is not suppressed, the drug is not bioavailable.[1] Check your formulation (sonication step).[1][2] Do not simply double the dose.

Visualizing the "Safety Window"

The following diagrams illustrate the mechanistic basis for minimizing off-target effects.

Diagram 1: The PRT318 Selectivity Mechanism

This diagram shows why PRT318 spares hemostasis (minimizing bleeding risk) by targeting the ITAM pathway while leaving the Hemostatic (GPCR) pathway intact.[1]

Caption: PRT318 selectively blocks the ITAM-Syk axis (Red) while sparing the GPCR axis (Green), preserving normal hemostasis.[1]

Diagram 2: Troubleshooting Workflow for Off-Target Toxicity

Use this logic flow to determine if adverse events are drug-related or formulation-related.

Caption: Step-by-step logic to differentiate between on-target potency and off-target toxicity using agonist specificity.

Protocol: The "Self-Validating" Specificity Check

To ensure scientific integrity, every PRT318 study should include this control arm.

Objective: Confirm PRT318 is inhibiting Syk without affecting general platelet viability or off-target kinases.[1]

• Collection: Collect whole blood from PRT318-treated mice (citrated).[1]

• Preparation: Prepare Platelet-Rich Plasma (PRP).[1]

• The Triad Test (Light Transmission Aggregometry):

  • Cuvette A (Target): Add Convulxin (50 ng/mL) .

    • Expected: <10% Aggregation (Complete Inhibition).[1]

  • Cuvette B (Off-Target Control 1): Add ADP (10 µM) .[1]

    • Expected: >60% Aggregation (Normal).[1]

  • Cuvette C (Off-Target Control 2): Add Thrombin (0.5 U/mL) .

    • Expected: >80% Aggregation (Normal).[1]

• Interpretation: If Cuvette B or C show inhibition, your PRT318 plasma concentration is too high, and you are losing selectivity.[1]

References

• Syk Inhibition in HIT (Primary Efficacy & Safety)

  • Title: PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model.[1][3][4][5][6]

  • Source: Blood (2011).[1][5]

  • URL:[Link]

• CLL & B-Cell Signaling (Mechanism)

  • Title: Selective, novel spleen tyrosine kinase (Syk) inhibitors suppress chronic lymphocytic leukemia B-cell activation and migration.[1]

  • Source: Leukemia (2012).[1]

  • URL:[Link][1]

• Chemical Properties & Selectivity Profile

  • Title: PRT-060318 Product Data & Kinase Selectivity Panels.[1]

  • Source: ProbeChem / Cayman Chemical Data Sheets.[1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. PRT-060318 | Syk | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

1194961-19-7 degradation products in solution

This guide serves as a specialized Technical Support Center for CAS 1194961-19-7 , chemically identified as PRT-060318 (also known as PRT318 or P142-76).

CRITICAL IDENTITY VERIFICATION Compound Name: PRT-060318 (Syk Inhibitor) CAS Number: 1194961-19-7 Chemical Name: 2-(((1R,2S)-2-aminocyclohexyl)amino)-4-(m-tolylamino)pyrimidine-5-carboxamide Molecular Formula: C₁₈H₂₄N₆O Target: Spleen Tyrosine Kinase (Syk)[1][2][3][4][5]

Note: If you were expecting Semaglutide (GLP-1 agonist), please stop. You likely have the wrong CAS number. Semaglutide is CAS 910463-68-2. This guide covers the small molecule kinase inhibitor PRT-060318.[1]

Module 1: The Degradation Landscape

Q: What are the primary degradation products of PRT-060318 in solution? While specific impurity standards are proprietary to the original developers, the chemical structure of PRT-060318 (a pyrimidine-5-carboxamide) dictates three primary degradation pathways in solution:

• Hydrolytic Degradation (The Carboxamide Liability): The primary vulnerability is the carboxamide group at the C-5 position of the pyrimidine ring. In aqueous solutions (especially at pH < 4 or pH > 9), this group hydrolyzes to a carboxylic acid.

  • Product: 2-(((1R,2S)-2-aminocyclohexyl)amino)-4-(m-tolylamino)pyrimidine-5-carboxylic acid.[1]

  • Impact: Significant loss of hydrogen-bonding capability within the Syk ATP-binding pocket, leading to potency loss.

• Oxidative Degradation: The molecule contains multiple secondary amines and an electron-rich aromatic system.

  • Mechanism:[6][7][8] Exposure to light or peroxides (often found in aged PEG or Tween formulations) can lead to N-oxidation of the secondary amines or hydroxylation of the tolyl ring.

  • Observation: Appearance of +16 Da peaks in LC-MS analysis.

• Epimerization (Stereochemical Instability): PRT-060318 relies on a specific (1R, 2S) configuration of the diaminocyclohexane ring.

  • Risk: Harsh thermal stress or strong basic conditions can induce epimerization to the (1R, 2R) or (1S, 2S) forms.

  • Impact: Stereoisomers often have drastically reduced binding affinity (IC50 > 4 nM).

Module 2: Troubleshooting Experimental Anomalies

Q: My PRT-060318 stock solution in DMSO has turned yellow/brown. Is it still usable? A: Proceed with caution.

• Cause: Pure PRT-060318 is a white solid. Color change in DMSO usually indicates oxidative stress or interaction with trace water in the DMSO (DMSO is hygroscopic).

• Action: Run a check standard via HPLC. If purity is <95%, discard.

• Prevention: Store DMSO stocks at -80°C. Aliquot to avoid freeze-thaw cycles. Use anhydrous DMSO (<0.1% water).

Q: I see precipitation when diluting the DMSO stock into cell culture media. A: This is a solubility crash, not necessarily degradation.

• Cause: PRT-060318 has low water solubility (~5.6 mg/mL maximum, often lower in high-salt media). Rapid dilution causes "crashing out."

• Protocol Fix:

  • Perform serial dilutions in DMSO first (e.g., 1000x stock).

  • Add the diluted DMSO to the media while vortexing rapidly.

  • Ensure final DMSO concentration is <0.5% (v/v) to avoid cytotoxicity, but high enough to keep the drug solubilized.

Q: The IC50 in my kinase assay has shifted from 4 nM to >50 nM. A: Check for Hydrolysis.

• Diagnosis: If your working solution was stored at 4°C or room temperature for >24 hours, the carboxamide likely hydrolyzed to the acid.

• Verification: The carboxylic acid degradant is more polar. It will elute earlier than the parent peak on a Reverse-Phase C18 column.

Module 3: Analytical Protocols & Visualization

Recommended Stability-Indicating HPLC Method

To separate PRT-060318 from its hydrolytic and oxidative degradants, use the following conditions:

Parameter	Condition
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm
Mobile Phase A	Water + 0.1% Formic Acid (or TFA)
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (pyrimidine core)
Expected RT	PRT-060318: ~6.5 min. Hydrolytic Degradant: ~5.8 min (Earlier).

Visualizing the Degradation Pathways

Figure 1: Predicted degradation pathways for PRT-060318 based on functional group chemistry. The carboxamide hydrolysis is the most common risk in aqueous buffers.

Troubleshooting Workflow

Figure 2: Decision tree for diagnosing experimental failures with PRT-060318.

References

• Selleck Chemicals. PRT-060318 (PRT318) Datasheet & Stability. Retrieved from

• ProbeChem. PRT-060318 Chemical Structure and Properties. Retrieved from

• TargetMol. PRT-060318 Stability and Storage Guidelines. Retrieved from

• Cayman Chemical. Safety Data Sheet: CAS 1194961-19-7. Retrieved from

• Coffey, G., et al. (2012).Specific inhibition of spleen tyrosine kinase (Syk) suppresses immune cell activation. (Contextual reference for Syk inhibitor mechanism).

Sources

• 1. ushelf.com [ushelf.com]
• 2. PRT-060318 |CAS:1194961-19-7 Probechem Biochemicals [probechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Frontiers | Inhibition of Spleen Tyrosine Kinase Restores Glucocorticoid Sensitivity to Improve Steroid-Resistant Asthma [frontiersin.org]
• 5. PRT-060318 | Syk | TargetMol [targetmol.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Spleen tyrosine kinase (SYK) blocks autophagic Tau degradation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Spleen tyrosine kinase (SYK) blocks autophagic Tau degradation in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: PRT318 Formulation &amp; Solubility

Topic: Resolving Turbidity and Precipitation when Diluting PRT318 in PBS Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document ID: PRT-TS-001 Last Updated: February 2026[1]

The Core Issue: Why PRT318 Precipitates in PBS

PRT318 (PRT-060318) is a potent, selective Spleen Tyrosine Kinase (Syk) inhibitor.[1][2][3] Like many small molecule kinase inhibitors, it possesses a hydrophobic chemical structure (aromatic rings, limited polar groups) designed to penetrate cell membranes.[1]

When you observe turbidity (cloudiness) upon diluting a DMSO stock of PRT318 directly into Phosphate Buffered Saline (PBS), you are witnessing "Oiling Out" or rapid crystallization.[1]

The Mechanism of Failure[1]

• Hydrophobicity (LogP): PRT318 has low aqueous solubility (often <0.03 mg/mL in pure PBS).[1] It prefers organic solvents like DMSO.[1]

• Dielectric Shock: DMSO has a dielectric constant (

  ) of ~47, while PBS is ~80.[1] Rapidly mixing a high-concentration DMSO stock into PBS causes an immediate polarity shift, forcing the hydrophobic drug molecules to aggregate to minimize interaction with water.[1]

• The "Salting Out" Effect: PBS contains dissolved ions (

  , , , ).[1] These ions hydrate strongly with water molecules, effectively "stealing" the water available to solvate the drug, further reducing the solubility of PRT318 compared to pure water.[1]

Troubleshooting Guide: Diagnostics & Immediate Fixes

Use this decision matrix to address turbidity immediately.

Q1: The solution turned cloudy immediately upon adding PBS. Can I vortex it back into solution?

• Answer: No. Vortexing rarely redissolves a hydrophobic precipitate once formed.[1] It may create a metastable suspension that looks clear but will precipitate later (e.g., during injection or incubation), leading to inconsistent dosing.[1]

• Action: Discard the aliquot. You must change the mixing order or the vehicle composition (see Protocol B).

Q2: I need to use PBS for a cell-free kinase assay. How do I keep it soluble?

• Answer: You are likely exceeding the thermodynamic solubility limit.[1]

• Action:

  • Reduce the final concentration of PRT318.[1]

  • Add a surfactant: Include 0.05% - 0.1% Tween-20 or Triton X-100 in your PBS buffer before adding the drug.[1]

  • Step-down dilution: Dilute DMSO stock into a 1:1 DMSO:PBS mix first, then dilute that intermediate into the final buffer.

Q3: Can I filter the cloudy solution to "clean" it?

• Answer: ABSOLUTELY NOT. The cloudiness is your drug.[1] Filtering a turbid solution (e.g., through a 0.22 µm filter) will remove the active compound, resulting in a filtrate with near-zero drug concentration.[1]

Optimized Formulation Protocols

Choose the protocol that matches your experimental application.

Protocol A: The "Golden Mix" (For In Vivo/High Concentration)

Best for: Animal dosing (IP/IV/Oral) or high-concentration stock preparation.[1]

This protocol uses a Co-Solvent System to maintain solubility up to 2–5 mg/mL.[1][4] The order of addition is critical to prevent precipitation.[1]

Vehicle Composition:

• 10% DMSO[1][4]

• 40% PEG300 (Polyethylene Glycol 300)[1]

• 5% Tween 80[1][4][5]

• 45% Saline or PBS[1]

Step-by-Step Methodology:

• Dissolve: Dissolve PRT318 powder completely in 100% anhydrous DMSO. (Target conc: 20–50 mg/mL).[1]

• Add PEG300: Add the required volume of PEG300 to the DMSO stock. Vortex immediately.

  • Why? PEG300 is an intermediate polarity solvent.[1] It bridges the gap between DMSO and water.[1]

• Add Tween 80: Add the Tween 80. Vortex until clear.

• Add Aqueous: Slowly add warm (37°C) Saline/PBS dropwise while vortexing.

  • Result: A clear, stable solution.[1]

Protocol B: In Vitro Cell Culture (Low Concentration)

Best for: Cellular assays (B-cell activation, CLL survival).[1]

Direct dilution into PBS is discouraged.[1] Proteins in culture media help solubilize the drug.[1]

• Prepare Stock: 10 mM PRT318 in DMSO.

• Intermediate Dilution: Dilute the 10 mM stock 1:10 in culture media (containing 10% FBS), NOT PBS.

  • Mechanism:[1][3][4][6][7] Serum albumin (BSA/HSA) in FBS binds the drug, acting as a natural carrier and preventing precipitation.[1]

• Final Dilution: Add the intermediate mix to your cell wells.

Visual Decision Tree (Workflow)

The following diagram illustrates the logic flow for handling PRT318 solubility issues.

Caption: Decision logic for resolving PRT318 precipitation events.

Solubility Data Reference Table

Solvent / Vehicle	Solubility Limit (Approx.)	Notes
DMSO	> 25 mg/mL	Recommended for Master Stock.[1] Store at -80°C.
Ethanol	Insoluble	Do not use.[1]
PBS (pH 7.2)	< 0.03 mg/mL	High Risk. Causes immediate crashing out.[1]
Water	~5.6 mg/mL (Salt form only)	Requires sonication/heat.[1][8] Freebase is less soluble.[1]
10% DMSO / 40% PEG300 / 5% Tween 80	~2.5 mg/mL	Recommended for In Vivo. Stable, clear solution.[1]
DMF	~3 mg/mL	Alternative organic solvent, but toxic to cells.[1]

References

• Coffey, G., et al. (2012).[1] "Specific inhibition of spleen tyrosine kinase suppresses chronic lymphocytic leukemia cell survival and migration."[1] Leukemia, 26, 1576–1583.[1] (Validates use of PRT318 in cellular assays).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. ushelf.com [ushelf.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. PEG300 | Polyethylene glycol 300 | neutral polymer | TargetMol [targetmol.com]
• 6. selleckchem.com [selleckchem.com]
• 7. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PRT-060318 | Syk | TargetMol [targetmol.com]

Reference Data & Comparative Studies

A Comparative Guide to Validating Syk Knockdown: siRNA vs. PRT-060318 Inhibition

In the landscape of cellular signaling and drug discovery, spleen tyrosine kinase (Syk) has emerged as a critical mediator in a multitude of cellular processes, ranging from innate and adaptive immunity to cell adhesion and vascular development.[1][2] Primarily recognized for its role in transmitting signals from B-cell receptors (BCR) and Fc receptors, its dysregulation is implicated in various inflammatory diseases, cancers, and neurodegenerative conditions.[3][4] Consequently, researchers frequently seek to modulate Syk activity to elucidate its function and explore its therapeutic potential.

This guide provides an in-depth comparison of two prominent methods for reducing Syk function: genetic knockdown using small interfering RNA (siRNA) and pharmacological inhibition with the potent and selective inhibitor, PRT-060318. We will delve into the mechanistic underpinnings of each approach, provide detailed experimental protocols, and present a framework for validating and interpreting the resulting data.

Understanding the Syk Signaling Pathway

Syk is a non-receptor tyrosine kinase that plays a pivotal role in signal transduction downstream of various transmembrane receptors, including the B-cell receptor.[1][5] Upon receptor engagement, Syk is recruited to immunoreceptor tyrosine-based activation motifs (ITAMs) and becomes activated, initiating a cascade of downstream signaling events that regulate cellular responses like proliferation, differentiation, and cytokine production.[3][6]

Caption: Simplified Syk signaling pathway upon B-cell receptor activation.

Method 1: Genetic Knockdown with siRNA

siRNA-mediated knockdown is a powerful technique that reduces the expression of a target protein by degrading its corresponding mRNA transcript. This approach offers high specificity for the protein of interest.

Mechanism of Action

Experimental Protocol: Syk Knockdown in THP-1 Cells

This protocol outlines the steps for siRNA-mediated knockdown of Syk in the human monocytic cell line THP-1, which is a common model for studying Syk function.

Materials:

• THP-1 cells (ATCC TIB-202)

• RPMI-1640 medium with L-glutamine

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Syk-specific siRNA and a non-targeting (scrambled) control siRNA

• Transfection reagent suitable for suspension cells (e.g., Lipofectamine RNAiMAX)

• Opti-MEM I Reduced Serum Medium

• 6-well tissue culture plates

Step-by-Step Procedure:

• Cell Culture: Culture THP-1 cells in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator. Maintain cell density between 1x10^5 and 1x10^6 cells/mL.

• Cell Seeding: 24 hours prior to transfection, seed 5x10^5 cells per well in a 6-well plate in 2 mL of complete growth medium.

• Transfection Complex Preparation:

  • For each well, dilute 50 pmol of siRNA (either Syk-specific or scrambled control) into 250 µL of Opti-MEM medium and mix gently.

  • In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX into 250 µL of Opti-MEM medium, mix gently, and incubate for 5 minutes at room temperature.

  • Combine the diluted siRNA and the diluted transfection reagent. Mix gently and incubate for 20 minutes at room temperature to allow the formation of siRNA-lipid complexes.

• Transfection: Add the 500 µL of siRNA-lipid complex mixture to the corresponding well containing the cells. Gently rock the plate to ensure even distribution.

• Harvesting: After incubation, harvest the cells for downstream analysis (RT-qPCR and Western Blot).

Method 2: Pharmacological Inhibition with PRT-060318

PRT-060318 is a highly potent and selective, orally active inhibitor of Syk with an IC50 of 3 nM.[9] It acts as an ATP-competitive inhibitor, binding to the ATP-binding site of the kinase and preventing its phosphorylation and subsequent activation.[10] This provides a rapid and reversible method to block Syk's enzymatic activity.

Causality and Considerations

While small molecule inhibitors offer temporal control that genetic methods lack, it is crucial to be aware of potential off-target effects.[11][12] Although PRT-060318 is highly selective for Syk, at higher concentrations it may inhibit other kinases.[13][14][15] Therefore, using the lowest effective concentration and including appropriate controls is paramount.

Experimental Protocol: PRT-060318 Treatment of THP-1 Cells

Materials:

• THP-1 cells

• Complete RPMI-1640 medium

• PRT-060318 (dissolved in DMSO to create a stock solution)

• DMSO (vehicle control)

• 6-well tissue culture plates

Step-by-Step Procedure:

• Cell Seeding: Seed 1x10^6 THP-1 cells per well in a 6-well plate in 2 mL of complete growth medium.

• Treatment Preparation: Prepare serial dilutions of PRT-060318 in complete medium from your stock solution. A typical concentration range to test for initial experiments is 10 nM to 1 µM. Also, prepare a vehicle control with the same final concentration of DMSO as the highest PRT-060318 concentration.

• Cell Treatment: Add the prepared PRT-060318 dilutions or the vehicle control to the respective wells.

• Incubation: Incubate the cells for the desired duration. For signaling pathway studies, a short incubation of 1-2 hours is often sufficient.[13] For longer-term effects, incubation can be extended to 24-48 hours.

• Harvesting: Harvest the cells for downstream analysis.

A Self-Validating System: The Comparative Experiment

To objectively compare these two methods, a well-controlled experiment is essential. This involves running all treatments and controls in parallel.

Caption: Experimental workflow for comparing Syk knockdown and inhibition.

Validation and Data Interpretation

Western Blotting: Assessing Protein Knockdown

Western blotting directly measures the amount of Syk protein, providing the most definitive evidence of successful knockdown.

Protocol:

• Lysate Preparation: Lyse harvested cells in RIPA buffer with protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane on an SDS-PAGE gel. Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with a validated primary antibody against total Syk overnight at 4°C.[16][17][18] Subsequently, incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Use an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

• Analysis: Quantify band intensity using densitometry software. Normalize the Syk signal to a loading control (e.g., GAPDH or β-actin) to correct for loading differences.

Expected Results:

Treatment Group	Normalized Syk Protein Level (Relative to Untreated)
Untreated Control	1.00
Scrambled siRNA	~0.98
Syk siRNA	~0.15
Vehicle (DMSO)	~1.02
PRT-060318	~0.99

Syk siRNA should show a significant reduction in total Syk protein. PRT-060318 is an inhibitor and should not affect the total protein level.

RT-qPCR: Quantifying mRNA Knockdown

Reverse transcription-quantitative polymerase chain reaction (RT-qPCR) measures the level of Syk mRNA, confirming that the knockdown occurs at the transcript level.

Protocol:

• RNA Extraction: Extract total RNA from harvested cells using a column-based kit or TRIzol reagent.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a reverse transcriptase kit with random hexamers or oligo(dT) primers.[19]

• qPCR: Perform qPCR using SYBR Green or a probe-based assay with primers specific for Syk and a stable housekeeping gene (e.g., GAPDH, ACTB).

• Analysis: Calculate the relative expression of Syk mRNA using the ΔΔCt method, normalizing to the housekeeping gene and relative to the scrambled siRNA control.[20][21]

Expected Results:

Treatment Group	Relative Syk mRNA Level (Relative to Scrambled siRNA)
Scrambled siRNA	1.00
Syk siRNA	~0.20
PRT-060318	~0.95

A successful knockdown will show a significant decrease in Syk mRNA levels only in the Syk siRNA-treated group.

Cell Viability Assay: Assessing Cytotoxicity

Protocol (Resazurin Assay):

• Plate Cells: Seed cells in a 96-well plate and treat as described in the main experimental workflow.

• Add Reagent: After the incubation period, add Resazurin solution to each well (to a final concentration of ~20 µg/mL).[24]

• Incubate: Incubate for 2-4 hours at 37°C, allowing viable cells to convert Resazurin to the fluorescent Resorufin.

• Measure Fluorescence: Read the fluorescence on a plate reader (Ex/Em ~560/590 nm).

• Analysis: Normalize the fluorescence readings to the untreated control to determine the percentage of viable cells.

Expected Results:

Treatment Group	Cell Viability (% of Untreated Control)
Untreated Control	100%
Scrambled siRNA	>95%
Syk siRNA	>90% (depending on cell dependence on Syk)
Vehicle (DMSO)	>98%
PRT-060318 (at 1µM)	>90% (may show some anti-proliferative effects)[10]

Ideally, neither the siRNA transfection nor the inhibitor treatment should cause significant, non-specific cell death.[25] Some reduction in viability may be an expected biological consequence of Syk inhibition in certain cell lines.

Making an Informed Choice: Knockdown vs. Inhibition

The choice between siRNA knockdown and pharmacological inhibition depends on the experimental question.

• Choose siRNA knockdown for studies requiring high target specificity to confirm a protein's role, especially when ruling out off-target effects of a chemical inhibitor. It is the gold standard for validating a target's involvement in a specific phenotype.

• Choose PRT-060318 for experiments requiring temporal control, such as studying the rapid dynamics of signaling pathways or when a reversible effect is desired. It is also more easily scalable for high-throughput screening applications.

Caption: Decision logic for choosing between siRNA and PRT-060318.

By employing this comprehensive, self-validating experimental design, researchers can confidently and accurately dissect the functional roles of Syk, paving the way for novel scientific insights and therapeutic strategies.

References

• Reilly, M. P., et al. (2011). PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model. Blood, 117(7), 2241–2246.

• UniProt Consortium. (n.d.). Tyrosine-protein kinase SYK - Mus musculus (Mouse). UniProtKB - P48025 (SYK_MOUSE). Retrieved from [Link]

• Kurosaki, T., et al. (2000). Structure and function of Syk protein-tyrosine kinase. Semantic Scholar. Retrieved from [Link]

• Stasi, R., et al. (2021). Recent advances in understanding spleen tyrosine kinase (SYK) in human biology and disease, with a focus on fostamatinib. Taylor & Francis Online. Retrieved from [Link]

• Kurosaki, T., & Tsukada, S. (2000). Structure and function of Syk protein-tyrosine kinase. PubMed. Retrieved from [Link]

• News-Medical.Net. (2024). What are Syk inhibitors and how do they work?. Retrieved from [Link]

• Wikipedia. (n.d.). Tyrosine-protein kinase SYK. Retrieved from [Link]

• Reilly, M. P., et al. (2011). PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Efficacy of PRT060318, a Novel Highly Specific SYK Inhibitor, in Acute Lymphoblastic Leukemia (ALL). Retrieved from [Link]

• PubMed. (2011). PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model. Retrieved from [Link]

• Alshafie, W., et al. (2024). Identification of high-performing antibodies for tyrosine-protein kinase SYK for use in Western Blot, immunoprecipitation and immunofluorescence. F1000Research.

• Oellerich, T., et al. (2021). SYK Inhibition Potentiates the Effect of Chemotherapeutic Drugs on Neuroblastoma Cells In Vitro. PubMed Central. Retrieved from [Link]

• Fallah, M., et al. (2020). Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. Scientific Reports.

• protocols.io. (2023). Confirmation of Gene Knockdown with RT-qPCR. Retrieved from [Link]

• STAR Protocols. (2024). Protocol for gene knockdown using siRNA in primary cultured neonatal murine microglia. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of siRNA on cell viability and chemosensitivity. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of high-performing antibodies for tyrosine-protein kinase SYK for use in Western Blot, immunoprecipitation and immunofluorescence. Retrieved from [Link]

• Klaeger, S., et al. (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology.

• Alshafie, W., et al. (2024). Identification of high-performing antibodies for tyrosine-protein kinase SYK for use in Western Blot, immunoprecipitation and immunofluorescence. PubMed. Retrieved from [Link]

• Reaction Biology. (2026). Beyond Early Success - What a Kinase Case Study Revealed About Off-Target Effects. Retrieved from [Link]

• De Spiegelaere, W., et al. (2021). Consensus guidelines for the validation of qRT-PCR assays in clinical research by the CardioRNA consortium. Journal of Molecular and Cellular Cardiology.

• Touro Scholar. (n.d.). Viability of SiRNA as a Clinical Treatment. Retrieved from [Link]

• Horizon Discovery. (n.d.). Hallmarks of good RT-qPCR measurements in a successful knockdown experiment. Retrieved from [Link]

• National Institutes of Health. (n.d.). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. Retrieved from [Link]

• STAR Protocols. (2024). Protocol for siRNA-mediated U1 snRNA knockdown using fluorinated α-helical polypeptide in vitro and in vivo. Retrieved from [Link]

• MDPI. (n.d.). Development and Validation of a SYBR Green Real Time PCR Protocol for Detection and Quantification of Nervous Necrosis Virus (NNV) Using Different Standards. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Cell-Based RNAi Assay Development for HTS - Assay Guidance Manual. Retrieved from [Link]

• ResearchGate. (n.d.). Validation of mRNA expression of Syk by qRT-PCR and Dual-luciferase.... Retrieved from [Link]

• YouTube. (2015). shRNA mechanism | short hairpin RNA mediated knockdown and gene silencing. Retrieved from [Link]

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Technical Guide: Comparative Profiling of PRT318 (PRT-060318) Selectivity and Potency

Topic: PRT318 (PRT-060318) IC50 Values Across Kinase Panel Content Type: Publish Comparison Guide

Executive Summary: Precision in ITAM Signaling

PRT318 (also known as PRT-060318) represents a class of highly selective small-molecule inhibitors targeting Spleen Tyrosine Kinase (SYK) .[1][2][3] Unlike first-generation inhibitors such as Fostamatinib (R406), which exhibit broad "poly-pharmacology," PRT318 is engineered for high specificity.

This guide provides an objective analysis of PRT318’s kinase profile, contrasting its IC50 values against industry standards (R406 and Cerdulatinib). The data highlights PRT318 as a precision tool for dissecting Immunoreceptor Tyrosine-based Activation Motif (ITAM) pathways—specifically B-cell Receptor (BCR) and Platelet GPVI signaling—without the confounding off-target effects observed in earlier compounds.

Mechanism of Action: The ITAM-SYK Axis

To understand the utility of PRT318, one must visualize the critical node it occupies. SYK is the primary effector kinase downstream of ITAM-containing receptors (BCR in B-cells, Fc

R and GPVI in platelets/myeloid cells).

Diagram 1: ITAM Signaling & Intervention Points

The following diagram illustrates the precise intervention of PRT318 within the BCR and GPVI signaling cascades, contrasting it with dual-inhibitors.

Caption: PRT318 selectively blocks SYK phosphorylation downstream of ITAMs. Unlike R406, it spares upstream Src Family Kinases (SFKs).

Comparative IC50 Analysis

The following data aggregates biochemical kinase assay results. The distinction between PRT318 and its alternatives lies in the Selectivity Index . While R406 is potent, it inhibits numerous other kinases (FLT3, JAKs, RET) at physiologically relevant concentrations. PRT318 retains specificity even at concentrations 10-fold higher than its IC50.

Table 1: Biochemical Potency (IC50) Comparison[4]

Kinase Target	PRT318 (Selective)	R406 (Fostamatinib)	Cerdulatinib (Dual)	Biological Implication
SYK (Primary)	4 nM	41 nM	0.5 - 12 nM	Potent blockage of BCR/FcR signaling.
JAK1	> 50 nM	~120 nM	12 nM	PRT318 spares cytokine signaling.
JAK2	> 50 nM	~80 nM	6 nM	PRT318 avoids anemia/neutropenia risks associated with JAK2 inhibition.
JAK3	> 50 nM	~400 nM	8 nM	Spares immune surveillance pathways.
FLT3	> 50 nM	12 nM	Potent	R406 has significant off-target toxicity here.
LYN (Src Family)	> 50 nM	~150 nM	Potent	PRT318 allows upstream ITAM phosphorylation to remain intact.
RET	> 50 nM	~50 nM	N/A	R406 off-target liability.

*Note on PRT318 Selectivity: In a panel of 270 kinases tested at 50 nM (approx. 12x IC50), PRT318 inhibited 92% of SYK activity while all other kinases retained >70% activity . This indicates an IC50 > 50 nM (and likely > 500 nM) for these off-targets.

Selectivity Profiling & Functional Data

The "Clean" Profile

The primary advantage of PRT318 is the absence of off-target noise.

• R406/Fostamatinib: While effective, its inhibition of FLT3 and RET contributes to side effects (e.g., hypertension, diarrhea) and complicates data interpretation in complex models.

• Cerdulatinib: Designed as a dual SYK/JAK inhibitor. This is beneficial for specific malignancies (e.g., CLL where both pathways drive survival) but is not suitable for researchers isolating SYK-specific functions.

Functional Validation (Platelet Aggregation)

To validate biochemical IC50s in a cellular system, PRT318 was tested in human platelet-rich plasma (PRP).

• Agonist: Convulxin (GPVI/SYK pathway): PRT318 inhibited aggregation with an IC50 of 2.5 µM .[1][2]

• Agonist: ADP (P2Y12/G-Protein pathway): PRT318 showed no inhibition up to 50 µM.

Experimental Protocols

For researchers seeking to replicate these profiles, the following methodologies are recommended. These protocols prioritize robustness and reproducibility (Trustworthiness).

Protocol A: Radiometric Kinase Assay (Gold Standard)

Used to determine the 4 nM IC50 value.

• Reagent Prep: Prepare a reaction buffer containing 20 mM MOPS (pH 7.2), 25 mM

  -glycerophosphate, 5 mM EGTA, 1 mM sodium orthovanadate, and 1 mM DTT.

• Enzyme Mix: Dilute recombinant human SYK (catalytic domain) to 5-10 nM in the buffer.

• Substrate: Use a synthetic peptide substrate (e.g., Poly(Glu:Tyr) 4:1) at 0.1 mg/mL.

• Compound Addition:

  • Dissolve PRT318 in DMSO.[1]

  • Prepare a 10-point serial dilution (e.g., 0.1 nM to 10 µM).

  • Add 1 µL of compound to 25 µL reaction volume (final DMSO < 1%).

• Reaction Initiation: Add [

  -33P]ATP (specific activity ~500 cpm/pmol) mixed with cold Mg-ATP to start the reaction.

• Incubation: Incubate for 40 minutes at room temperature.

• Termination: Spot 20 µL onto P81 phosphocellulose paper. Wash 3x with 0.75% phosphoric acid to remove unbound ATP.

• Quantification: Measure radioactivity via scintillation counting. Calculate IC50 using non-linear regression (GraphPad Prism, 4-parameter logistic).

Protocol B: Workflow Visualization

Caption: Step-by-step workflow for the radiometric kinase assay used to validate PRT318 potency.

Interpretation & Application Guide

When to use PRT318:

• Mechanistic Studies: When you need to prove a phenotype is driven solely by SYK, not upstream Src kinases or parallel JAK pathways.

• Platelet Research: For investigating Heparin-Induced Thrombocytopenia (HIT) or GPVI signaling without affecting ADP/Thrombin pathways.[4]

• In Vivo Models: PRT318 is orally bioavailable and effective in murine models of thrombosis and CLL.[4]

When to consider alternatives:

• Use Cerdulatinib if your model requires simultaneous suppression of proliferation (JAK/STAT) and activation (BCR/SYK), common in aggressive lymphomas.

• Use Fostamatinib (R406) if you are comparing against clinical standards, bearing in mind its broader kinase footprint.

References

• Coffey, G. et al. (2012).[2] "Specific inhibition of spleen tyrosine kinase suppresses chronic lymphocytic leukemia cell survival and migration."[2] Leukemia.[2][4]

• Reilly, M.P. et al. (2011). "PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model."[1][2][5][6] Blood.

• Portola Pharmaceuticals. (2014). "The novel kinase inhibitor PRT062070 (Cerdulatinib) demonstrates efficacy in models of autoimmunity and B-cell cancer." Journal of Pharmacology and Experimental Therapeutics.

• Braselmann, S. et al. (2006). "R406, an orally available spleen tyrosine kinase inhibitor blocks fc receptor signaling and reduces immune complex-mediated inflammation." Journal of Pharmacology and Experimental Therapeutics.

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• 5. PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Comparison Guide: Selectivity of PRT060318 (CAS 1194961-19-7) Against JAK and Src Kinases

[1]

Executive Summary

PRT060318 (CAS 1194961-19-7) , often referred to as PRT318, is a highly selective, ATP-competitive inhibitor of Spleen Tyrosine Kinase (Syk) .[1] Unlike first-generation Syk inhibitors (e.g., Fostamatinib/R406) or dual-pathway inhibitors (e.g., Cerdulatinib), PRT060318 is distinguished by its exceptional selectivity against the JAK family and Src family kinases (SFKs) .[1]

This guide provides a technical analysis of PRT060318’s selectivity profile. It contrasts the compound's performance with relevant alternatives, detailing the experimental frameworks required to validate its specificity in both biochemical and cellular environments.

Key Technical Differentiators

• High Potency: IC₅₀ = 4 nM for Syk.[2][3]

• Src Sparing: Does not inhibit Src-dependent phosphorylation of ITAM motifs (e.g., FcRγ chain), preserving upstream signaling integrity.[1]

• JAK Sparing: Retains >70% activity of non-Syk kinases (including JAKs) in broad kinome profiling (270+ kinases) at supratherapeutic concentrations (50 nM).[1]

• Functional Specificity: Inhibits ITAM-mediated platelet aggregation (Convulxin) while sparing G-protein coupled receptor pathways (ADP/Thrombin).[1][4][5]

Compound Profile & Mechanism[6]

Feature	Specification
CAS Number	1194961-19-7
Common Name	PRT060318 (PRT318)
Chemical Class	2-aminocyclohexylamino-4-(m-tolylamino)pyrimidine-5-carboxamide
Primary Target	Spleen Tyrosine Kinase (Syk)
Binding Mode	ATP-Competitive (Type I)
Primary Indication	Heparin-Induced Thrombocytopenia (HIT), B-cell Malignancies (CLL), Thrombosis

Mechanism of Action

PRT060318 binds to the ATP-binding pocket of Syk, preventing the trans-phosphorylation of the linker region and subsequent downstream activation of effectors like LAT (Linker for Activation of T-cells) and PLCγ2 .[1] Crucially, it leaves the upstream Src-family kinases (Lyn, Fyn) active, allowing them to phosphorylate ITAMs, thereby maintaining a "primed" but blocked signaling state.

Comparative Selectivity Analysis

PRT060318 vs. Src Family Kinases (SFKs)

Many kinase inhibitors exhibit "scaffold promiscuity" between Syk and Src due to structural homology in the ATP-binding cleft.[1] PRT060318 overcomes this.

Experimental Evidence: In cellular assays using DHL4 B-cells, Src family kinases (specifically Lyn ) are responsible for phosphorylating Syk at Tyr352 .[1]

• R406 (Fostamatinib metabolite): At high concentrations (10 µM), R406 loses selectivity and inhibits Lyn, blocking Tyr352 phosphorylation.[1]

• PRT060318: Even at 10 µM, PRT060318 does not inhibit Tyr352 phosphorylation.[6] This confirms it does not inhibit the upstream Src kinases responsible for this event.

Table 1: Selectivity Profile Against Src Family

Compound	Syk IC₅₀ (nM)	Src/Lyn Activity	Functional Consequence
PRT060318	4	No Inhibition (up to 10 µM)	Blocks downstream propagation only; preserves ITAM phosphorylation.[1]
Dasatinib	>10,000	0.5 (Potent)	Blocks initiation of signaling; broad immunosuppression.[1]
R406	41	Inhibits at >1 µM	Mixed profile; potential for off-target bleeding events.[1]

PRT060318 vs. JAK Family Kinases

Dual inhibition of Syk and JAK is a therapeutic strategy for some lymphomas (e.g., Cerdulatinib ). However, for indications like thrombosis or specific autoimmune disorders, JAK inhibition is an adverse off-target effect leading to anemia (JAK2) or infection risk (JAK1).

Kinome Profiling Results: In a panel of 270 recombinant kinases tested at 50 nM (approx. 12x IC₅₀ for Syk):

• Syk: 92% inhibition.[4]

• JAK1/2/3: Retained >70% activity (No significant inhibition).

• Other Off-Targets: Clean profile compared to multi-kinase inhibitors.[1]

Table 2: Selectivity vs. JAK Inhibitors

Compound	Target Profile	JAK2 Inhibition?	Clinical Implication
PRT060318	Selective Syk	Negative	Reduced risk of anemia/neutropenia.[1]
Cerdulatinib	Dual Syk/JAK	Positive (Potent)	Effective for CLL but higher toxicity burden.[1]
Ruxolitinib	JAK1/2	Positive (Potent)	Standard of care for MF; not suitable if Syk-only modulation is desired.[1]

Biological Implications of Selectivity[1][4][6]

The selectivity of PRT060318 is not just biochemical; it dictates the safety profile in vivo.

• Hemostasis vs. Thrombosis:

  • By sparing Src and JAK, PRT060318 prevents thrombosis (Syk-dependent) without significantly prolonging bleeding time.[1]

  • Contrast: Agents that hit Src (like Dasatinib) often cause platelet dysfunction leading to hemorrhage because they shut down the entire GPVI receptor initiation complex.

• Immune Preservation:

  • Sparing JAK1/3 preserves cytokine signaling (IL-2, IL-6, IFN) necessary for antiviral defense, a distinct advantage over dual Syk/JAK inhibitors in non-oncology settings.

Experimental Protocols for Validation

To validate the selectivity of PRT060318 in your own lab, follow these standardized protocols.

Protocol A: Differential Phosphorylation (Cellular Selectivity)

Objective: Distinguish between inhibition of Syk (autophosphorylation) and upstream Src kinases (trans-phosphorylation).[1]

• Cell System: DHL4 B-cell line or washed human platelets.[1][4]

• Pre-incubation: Treat cells with PRT060318 (0.1, 1.0, 10 µM) for 60 min.

  • Control: Vehicle (DMSO) and R406 (1 µM).

• Stimulation:

  • B-cells: Anti-IgG (5 µg/mL) for 5-30 min.

  • Platelets: Convulxin (GPVI agonist) or CRP.[1]

• Lysis & Western Blot:

  • Lyse in RIPA buffer with phosphatase inhibitors.

  • Probe 1 (Syk Activity): Anti-pSyk (Tyr525/526) – Marker of Syk autophosphorylation.[1]

  • Probe 2 (Src Activity): Anti-pSyk (Tyr352) – Marker of Src-mediated phosphorylation.[1]

• Interpretation:

  • Selective Syk Inhibitor (PRT060318): Blocks pTyr525/526 but preserves pTyr352.[1]

  • Non-selective/Src Inhibitor: Blocks both pTyr525/526 and pTyr352.

Protocol B: Functional Aggregation Assay

Objective: Confirm pathway specificity (ITAM vs. GPCR).

• Preparation: Isolate Platelet-Rich Plasma (PRP) from citrated blood.[1]

• Treatment: Incubate PRP with PRT060318 (0.1 – 5 µM) for 15 min at 37°C.

• Agonist Challenge:

  • Agonist A (Syk-Dependent): Convulxin (10-50 ng/mL) or Collagen.

  • Agonist B (Syk-Independent): ADP (5-10 µM) or TRAP-6.[1]

• Readout: Measure light transmission aggregometry (LTA).

• Result: PRT060318 should abolish Aggregation A but have no effect on Aggregation B.

Visualizations

Signaling Pathway & Inhibition Logic

This diagram illustrates the precise intervention point of PRT060318 compared to Src inhibitors.

Caption: PRT060318 inhibits Syk downstream of ITAM phosphorylation, sparing the Src-mediated initiation step inhibited by Dasatinib.[1]

Selectivity Profiling Workflow

A decision tree for validating PRT060318 in a new assay.

Caption: Step-by-step validation workflow to confirm PRT060318 selectivity against JAK/Src off-targets.

References

• Reilly, M. P., et al. (2011).[4][7] "PRT-060318, a novel Syk inhibitor, prevents heparin-induced thrombocytopenia and thrombosis in a transgenic mouse model."[1][4][8][9][6][7][10] Blood, 117(7), 2241–2246.

• Hoellenriegel, J., et al. (2012).[11] "Selective, novel spleen tyrosine kinase (Syk) inhibitors suppress chronic lymphocytic leukemia B-cell activation and migration." Leukemia, 26(7), 1576–1583.[11] [1]

• Spalton, J. C., et al. (2009).[6] "The novel Syk inhibitor R406 reveals mechanistic differences in the initiation of GPVI and CLEC-2 signaling in platelets."[6] Journal of Thrombosis and Haemostasis, 7(7), 1192–1199.

• Coffey, G., et al. (2014). "Specific inhibition of spleen tyrosine kinase suppresses leukocyte immune function and inflammation in animal models of rheumatoid arthritis." Journal of Pharmacology and Experimental Therapeutics, 351(3), 538-548.

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